H-Cys(bzl)-oet hcl

• CAS: 52844-67-4

Core Science & Biosynthesis

Introduction: The Strategic Importance of Protected Cysteine Derivatives

An In-depth Technical Guide to S-Benzyl-L-cysteine Ethyl Ester Hydrochloride (H-Cys(Bzl)-OEt HCl)

Authored for Researchers, Scientists, and Drug Development Professionals

S-Benzyl-L-cysteine ethyl ester hydrochloride, commonly abbreviated as H-Cys(Bzl)-OEt HCl, is a pivotal derivative of the amino acid L-cysteine.[1] In the landscape of medicinal chemistry and peptide synthesis, the strategic protection of reactive functional groups is paramount for achieving desired chemical transformations with high specificity and yield. This molecule serves as a quintessential building block where the highly reactive thiol side chain and the C-terminal carboxylic acid are masked, allowing for selective reactions at the N-terminus.[1][2]

This guide provides a comprehensive overview of H-Cys(Bzl)-OEt HCl, detailing its fundamental properties, the rationale behind its chemical design, its applications in synthesis, and conceptual protocols for its use. The insights herein are tailored for professionals engaged in drug discovery, biochemical research, and pharmaceutical development.[2]

Section 1: Core Physicochemical and Structural Properties

A thorough understanding of a reagent's physical and chemical properties is the foundation of its effective application in research. H-Cys(Bzl)-OEt HCl is a stable, crystalline solid that is readily handled in a laboratory setting.[2][3]

Key Properties Summary

The essential properties of H-Cys(Bzl)-OEt HCl are summarized in the table below, compiled from various chemical suppliers and databases.

Property	Value	Source(s)
Synonyms	H-L-Cys(Bzl)-OEt HCl, L-Cys(Bzl)-OEt·HCl	[1][2]
CAS Number	52844-67-4	[1][2]
Molecular Formula	C₁₂H₁₇NO₂S·HCl	[1][2]
Molecular Weight	275.8 g/mol	[1][2]
Appearance	White powder	[2][3]
Purity	≥98% to ≥99%	[1][2]
Melting Point	156-162 °C	[2][3]
Storage Conditions	Store at 0 - 8 °C	[2]
InChI Key	PGEVGMOTJUZUKY-MERQFXBCSA-N

Chemical Structure

The structure of H-Cys(Bzl)-OEt HCl features three key modifications to the parent L-cysteine molecule:

• S-Benzyl (Bzl) Group: The thiol (-SH) group of the cysteine side chain is protected with a benzyl group, forming a stable thioether.

• Ethyl Ester (OEt) Group: The carboxylic acid (-COOH) terminus is converted to an ethyl ester.

• Hydrochloride (HCl) Salt: The primary amine (-NH₂) at the alpha-carbon is protonated, forming a hydrochloride salt, which enhances the compound's stability and crystallinity.

Caption: Chemical structure of S-Benzyl-L-cysteine ethyl ester hydrochloride.

Section 2: The Scientist's Perspective: Rationale and Applications

The Causality of Protecting Groups

In organic synthesis, particularly in the assembly of peptides and other complex molecules, controlling reactivity is essential. The choice of protecting groups for H-Cys(Bzl)-OEt HCl is a deliberate strategy rooted in chemical principles.

• Why Benzyl (Bzl) for the Thiol? The cysteine thiol is a potent nucleophile and is easily oxidized to form disulfide bridges. The benzyl group forms a robust thioether linkage that is stable to many reaction conditions, including those used for peptide bond formation (e.g., carbodiimide chemistry). This ensures the thiol does not engage in unwanted side reactions. The benzyl group can be removed later under specific, often harsh, reducing conditions (e.g., sodium in liquid ammonia) or catalytic hydrogenolysis, which may not be suitable for all substrates.

• Why Ethyl Ester (OEt) for the Carboxyl? The carboxylic acid group is nucleophilic and acidic. Esterification prevents it from reacting during the coupling of the N-terminus to another amino acid. The ethyl ester is a simple, stable protecting group that can be cleaved via saponification (hydrolysis with a base like NaOH), a process that must be carefully controlled to avoid racemization and other side reactions.

• Why the Hydrochloride Salt? The primary amine is the intended site of reaction for peptide chain elongation. The hydrochloride salt "protects" the amine by protonating it, rendering it non-nucleophilic. This also improves the compound's shelf-life and handling characteristics. Before use in a coupling reaction, the free amine must be liberated by treatment with a non-nucleophilic base (e.g., triethylamine, DIEA).

Primary Applications

The unique structure of H-Cys(Bzl)-OEt HCl makes it a versatile tool in several research domains.

• Pharmaceutical and Bioactive Molecule Synthesis: It is a fundamental building block for synthesizing complex molecules and drug candidates.[2] The protected cysteine moiety can be incorporated into a larger structure, and the subsequent deprotection of the thiol allows for conjugation, cyclization, or the introduction of a free thiol group crucial for biological activity.

• Peptide Chemistry: While less common in modern solid-phase peptide synthesis (SPPS) which favors Fmoc or Boc-protected amino acids, it remains valuable in solution-phase synthesis and for creating specific di- or tri-peptides. Its structure allows for controlled, stepwise elongation of a peptide chain from the N-terminus.

• Antioxidant and Mechanistic Studies: The compound serves as a stable precursor to cysteine-containing molecules.[2] Researchers use it in studies to understand antioxidant mechanisms, where the controlled release of the free thiol is required to investigate its role in scavenging reactive oxygen species (ROS).[2][4]

Section 3: Experimental Methodologies and Workflows

Standard Handling and Preparation Protocol

Trustworthiness in experimental results begins with the proper handling of reagents. This protocol ensures the integrity of H-Cys(Bzl)-OEt HCl for synthetic applications.

• Storage: Upon receipt, store the compound in a tightly sealed container at 0-8 °C.[2] For long-term storage, desiccated conditions are recommended to prevent hydrolysis of the ester.

• Weighing: Allow the container to equilibrate to room temperature before opening to prevent moisture condensation. Weigh the required amount in a fume hood, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solubilization: The compound is typically soluble in organic solvents like dichloromethane (DCM), dimethylformamide (DMF), and alcohols. Solubility should be tested on a small scale for specific applications.

• In-situ Amine Deprotection (Free-Basing): To use the compound in a coupling reaction, the amine hydrochloride must be neutralized.

  • Dissolve H-Cys(Bzl)-OEt HCl in an appropriate anhydrous solvent (e.g., DCM or DMF).

  • Add 1.1 to 1.2 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIEA) or triethylamine (TEA).

  • Stir the solution for 15-30 minutes at room temperature. The resulting solution contains the free amine, which is ready for the subsequent coupling step.

Conceptual Workflow: Dipeptide Synthesis

This workflow illustrates how H-Cys(Bzl)-OEt HCl is used to synthesize a dipeptide, for example, Boc-Ala-Cys(Bzl)-OEt. This process demonstrates the logical sequence of protection, activation, coupling, and purification.

Caption: A conceptual workflow for the solution-phase synthesis of a dipeptide.

This self-validating workflow includes a purification step (chromatography) which is critical for verifying the identity and purity of the final product, typically confirmed by techniques such as NMR spectroscopy and mass spectrometry.

References

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H-Cys(bzl)-oet hcl applications in peptide chemistry

An In-depth Technical Guide to the Applications of H-Cys(Bzl)-OEt HCl in Peptide Chemistry

Executive Summary

Cysteine residues and their resultant disulfide bridges are fundamental to the structural integrity and biological function of a vast array of peptides and proteins. The synthesis of cysteine-containing peptides, however, presents unique challenges due to the high reactivity of the thiol side chain. This guide provides a comprehensive overview of S-Benzyl-L-cysteine ethyl ester hydrochloride, H-Cys(Bzl)-OEt HCl, a critical building block in peptide chemistry. We will delve into its chemical properties, the strategic importance of its protecting groups, and its practical applications in solid-phase peptide synthesis (SPPS). This document serves as a technical resource for researchers and drug development professionals, offering detailed protocols and the mechanistic rationale behind its use, from incorporation into a peptide sequence to the crucial steps of deprotection and disulfide bond formation.

The Indispensable Role of Cysteine in Peptide Architecture

Cysteine is a unique amino acid, distinguished by the presence of a thiol (-SH) group in its side chain. This functional group is highly nucleophilic and readily undergoes oxidation. The oxidation of two cysteine residues forms a disulfide bond (-S-S-), a covalent linkage that can create intramolecular or intermolecular bridges within and between peptide chains. These disulfide bridges are not mere structural staples; they are often essential for imparting the correct three-dimensional conformation required for biological activity, enhancing stability against enzymatic degradation, and defining receptor binding specificity.[1][2]

The very reactivity that makes the thiol group functionally important also complicates the chemical synthesis of peptides. During peptide synthesis, the unprotected thiol group can engage in numerous side reactions, such as premature or incorrect disulfide bond formation.[1] Therefore, to ensure the orderly assembly of the desired peptide sequence, the thiol group must be masked with a temporary protecting group. This is where protected cysteine derivatives, such as H-Cys(Bzl)-OEt HCl, become essential tools for the peptide chemist.

H-Cys(Bzl)-OEt HCl: A Profile of a Key Synthetic Building Block

S-Benzyl-L-cysteine ethyl ester hydrochloride is a derivative of cysteine where the side-chain thiol and the C-terminal carboxylic acid are protected by a benzyl (Bzl) group and an ethyl (OEt) ester, respectively.[3] The amine group is present as a hydrochloride salt, which enhances the compound's stability and handling characteristics.[4] This compound is a valuable building block for the synthesis of bioactive molecules, making it crucial for researchers in drug development and medicinal chemistry.[5]

Physicochemical Properties

A clear understanding of the physical and chemical properties of H-Cys(Bzl)-OEt HCl is paramount for its effective use in the laboratory.

Property	Value	Source(s)
Synonyms	S-Benzyl-L-cysteine ethyl ester hydrochloride, L-Cys(Bzl)-OEt·HCl	[5]
CAS Number	52844-67-4	[3][5]
Molecular Formula	C₁₂H₁₇NO₂S·HCl	[3][5]
Molecular Weight	275.8 g/mol	[3][5]
Appearance	White powder	[5]
Melting Point	160 - 162 °C	[5]
Purity	≥98-99%	[3][5]
Storage Conditions	Store at 0 - 8 °C	[5]

The Strategic Rationale of Protecting Groups

The utility of H-Cys(Bzl)-OEt HCl in peptide synthesis is derived from its specific protecting groups. In the widely used Boc/Bzl protection scheme for solid-phase peptide synthesis (SPPS), temporary protection of the Nα-amino group is provided by the acid-labile Boc group, while more permanent protection for side chains is afforded by benzyl-based groups.[6][7]

• S-Benzyl (Bzl) Group: The benzyl group is a robust protecting group for the cysteine thiol. It is stable to the moderately acidic conditions (e.g., trifluoroacetic acid, TFA) used for the removal of Nα-Boc groups during the stepwise elongation of the peptide chain.[7] This stability prevents unwanted side reactions of the thiol group throughout the synthesis. The Bzl group can be removed later under specific, harsher conditions, allowing for the controlled deprotection and subsequent formation of disulfide bonds.[8]

• O-Ethyl (OEt) Ester: The ethyl ester protects the C-terminal carboxylic acid. In solution-phase synthesis, this prevents the carboxyl group from reacting during the activation and coupling of the N-terminus of the next amino acid. In the context of SPPS, where the C-terminal amino acid is typically anchored to a solid support, an esterified derivative like H-Cys(Bzl)-OEt HCl would be used if it were to be coupled to a resin-bound peptide chain, or in fragment condensation strategies.

• Hydrochloride (HCl) Salt: The hydrochloride salt of the free α-amino group enhances the stability and shelf-life of the compound.[4] Before coupling, the free amine must be liberated by treatment with a non-nucleophilic base, such as N,N-diisopropylethylamine (DIEA).

Core Application: Solid-Phase Peptide Synthesis (SPPS)

SPPS, pioneered by Bruce Merrifield, is the cornerstone of modern peptide synthesis.[6] It involves the stepwise addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble polymer resin.[7] H-Cys(Bzl)-OEt HCl is well-suited for incorporation into peptides via SPPS, particularly within a Boc/Bzl protection strategy.

General Workflow for Incorporation

The incorporation of a cysteine residue using a protected derivative follows a cyclical process of deprotection, activation, and coupling.

Figure 1: General workflow for incorporating a protected cysteine residue in Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: Incorporation of H-Cys(Bzl)-OEt HCl into a Peptide Chain

This protocol outlines a representative procedure for coupling H-Cys(Bzl)-OEt HCl to a resin-bound peptide chain with a free N-terminal amine.

• Resin Preparation: Start with the peptide-resin which has undergone the final wash step after the Nα-deprotection of the previous amino acid. Swell the resin in a suitable solvent like N,N-dimethylformamide (DMF).

• Activation of H-Cys(Bzl)-OEt HCl: In a separate vessel, dissolve H-Cys(Bzl)-OEt HCl (e.g., 3 equivalents relative to the resin loading) in DMF. Add an activating agent such as HBTU (0.95 eq. to the amino acid) and an additive like HOBt (1 eq.). Neutralize the hydrochloride salt by adding a base like DIEA (2 eq.) to liberate the free amine for coupling. Allow this activation mixture to pre-activate for a few minutes.

• Coupling Reaction: Add the activated H-Cys(Bzl)-OEt HCl solution to the swelled peptide-resin. Agitate the mixture at room temperature for a specified time (e.g., 1-2 hours).

• Monitoring the Coupling: The completion of the coupling reaction can be monitored using a qualitative test, such as the Kaiser test (ninhydrin test), which detects free primary amines. A negative test indicates a complete reaction.

• Washing: After the coupling is complete, drain the reaction solvent and wash the resin extensively with DMF, followed by dichloromethane (DCM), to remove excess reagents and byproducts. The resin is now ready for the deprotection of the newly added cysteine's Nα-protecting group (if it had one, which H-Cys(Bzl)-OEt HCl does not, but the subsequent amino acid will) to continue the elongation of the peptide chain.

Note on Racemization: The coupling of cysteine residues can be prone to racemization, especially with certain activation methods.[9] Using hindered bases like 2,4,6-trimethylpyridine (TMP) instead of DIEA, or using specific coupling reagent combinations like N,N'-diisopropylcarbodiimide (DIPCDI)/HOBt, can minimize this side reaction.[9]

Deprotection and Disulfide Bond Formation: The Endgame

Once the full peptide sequence has been assembled, the final steps involve removing the side-chain protecting groups and, if desired, forming the disulfide bridges.

Cleavage of the S-Benzyl Protecting Group

The removal of the S-benzyl group requires strong acidic conditions, a step that is often performed concurrently with the cleavage of the peptide from the resin support.[7]

• Reagents: A common and effective method for cleaving benzyl-based protecting groups is treatment with strong acids like anhydrous hydrogen fluoride (HF).[7] Alternatively, trifluoromethanesulfonic acid (TFMSA) can be used.[8] These cleavage cocktails typically include "scavengers" such as anisole, thioanisole, or ethanedithiol to trap the reactive carbocations generated during the cleavage, preventing the re-alkylation of sensitive residues like tryptophan or the newly deprotected cysteine.[6][10]

Formation of the Disulfide Bond

After cleavage and deprotection, the peptide is obtained in its reduced form, with free thiol groups. The formation of the disulfide bond is an oxidative process.[2]

• Mechanism: The reaction involves the removal of two hydrogen atoms and two electrons from two thiol groups to form a disulfide bridge. This can be achieved through various methods.

• Common Oxidation Methods:

  • Air Oxidation: The simplest method involves dissolving the linear peptide in a dilute aqueous buffer (often at a slightly alkaline pH of 8-8.5 to favor the thiolate anion) and stirring it in the presence of air. This method is gentle but can be slow and may require optimization of concentration and pH.

  • Iodine Oxidation: A more rapid and controlled method involves the use of iodine (I₂).[11] The peptide is dissolved in a solvent like aqueous methanol or acetic acid, and a solution of iodine is added dropwise until a persistent yellow color indicates a slight excess.

  • Other Reagents: Other oxidizing agents like potassium ferricyanide or dimethyl sulfoxide (DMSO) can also be employed.

The choice of oxidation strategy depends on the peptide sequence, the presence of other sensitive residues, and whether an intramolecular or intermolecular disulfide bond is desired. High dilution conditions typically favor the formation of intramolecular (cyclic) disulfide bonds.

Figure 2: The process of cleaving the S-benzyl group and subsequent oxidation to form a disulfide bond.

Conclusion and Future Outlook

H-Cys(Bzl)-OEt HCl is a cornerstone reagent in the synthesis of complex, cysteine-containing peptides. Its robust S-benzyl protecting group provides the necessary stability during chain elongation in SPPS, while allowing for controlled deprotection at the final stage of the synthesis. A thorough understanding of its properties, coupling protocols, and the subsequent deprotection and oxidation strategies is vital for any scientist engaged in peptide synthesis. As the field of peptide therapeutics continues to expand, with new drugs for cancer, diabetes, and autoimmune diseases entering the market, the demand for high-purity, well-characterized building blocks like H-Cys(Bzl)-OEt HCl will only grow.[12][13] Its continued use will be instrumental in the efficient and reliable production of the next generation of peptide-based medicines.

References

• Vertex AI Search. (n.d.). MSDS - Safety Data Sheet for H-Cys(Bzl)-OMe HCl. Retrieved January 15, 2026.

• National Center for Biotechnology Information. (n.d.). Studies on deprotection of cysteine and selenocysteine side-chain protecting groups. PubChem. Retrieved January 15, 2026, from [Link]

• ChemBK. (n.d.). H-Cys-OEt.HCl. Retrieved January 15, 2026, from [Link]

• Aapptec Peptides. (n.d.). H-Cys(Bzl)-OMe HCl [16741-80-3]. Retrieved January 15, 2026, from [Link]

• Advent Chembio. (n.d.). Z-Cys(Bzl)-ONp: Key to Efficient Peptide Synthesis. Retrieved January 15, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides. PubMed. Retrieved January 15, 2026, from [Link]

• Applied Biosystems. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved January 15, 2026.

• National Institutes of Health. (n.d.). Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). Retrieved January 15, 2026, from [Link]

• Chemsrc. (n.d.). H-Cys-OEt.HCl | CAS#:868-59-7. Retrieved January 15, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of the cysteine-containing peptides of biological and pharmaceutical interest, α-h-ANF and h-big endothelin. Journal of the Chemical Society, Perkin Transactions 1. Retrieved January 15, 2026, from [Link]

• Aapptec Peptides. (n.d.). H-Cys-OEt HCl, CAS 868-59-7. Retrieved January 15, 2026, from [Link]

• Aapptec Peptides. (n.d.). H-Cys(Bzl)-OH [3054-01-1]. Retrieved January 15, 2026, from [Link]

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• National Institutes of Health. (n.d.). Introduction to Peptide Synthesis. Retrieved January 15, 2026, from [Link]

• Digital CSIC. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Retrieved January 15, 2026.
• Cardiff University. (2022). Chemical Synthesis of Peptides and Their Biological Applications as Mitochondria-Targeting Chemotherapeutics. ORCA. Retrieved January 15, 2026.

• Royal Society of Chemistry. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews. Retrieved January 15, 2026, from [Link]

• Office of Scientific and Technical Information. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.GOV. Retrieved January 15, 2026.
• ResearchGate. (2021). Cysteine protecting groups: applications in peptide and protein science. Retrieved January 15, 2026.

• National Institutes of Health. (n.d.). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Retrieved January 15, 2026, from [Link]

• Wiley-VCH. (n.d.). 1 Protection Reactions. Retrieved January 15, 2026.

• National Institutes of Health. (2024). Application of cysteinyl prolyl ester for the synthesis of cyclic peptides containing an RGD sequence and their biological activity measurement. Retrieved January 15, 2026, from [Link]

• Benchchem. (n.d.). A Comparative Guide to H-Glu(OEt)-OEt.HCl and its Alternatives in Peptide Synthesis. Retrieved January 15, 2026.

• Frontiers. (n.d.). Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies. Retrieved January 15, 2026, from [Link]

• e-Repositori UPF. (2023). Acid-Modulated Peptide Synthesis for Application on Oxide Biosensor Interfaces. Retrieved January 15, 2026.
• ResearchGate. (n.d.). Head-to-tail macrocyclization of cysteine-free peptides using an o-aminoanilide linker. Retrieved January 15, 2026.
• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Retrieved January 15, 2026.

• National Center for Biotechnology Information. (2018). Head-to-tail Macrocyclization of Cysteine-Free Peptides Using an O-Aminoanilide Linker. PubMed. Retrieved January 15, 2026, from [Link]

• MDPI. (n.d.). Convergent Synthesis of Thioether Containing Peptides. Retrieved January 15, 2026, from [Link]

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The Strategic Role of H-Cys(bzl)-oet hcl: A Critical Intermediate in Modern Drug Synthesis

In the intricate landscape of pharmaceutical development, the efficient and controlled synthesis of active pharmaceutical ingredients (APIs) is paramount. The strategic use of specialized intermediates is a cornerstone of this process, enabling chemists to navigate complex molecular architectures with precision and high yields. Among these crucial building blocks is S-Benzyl-L-cysteine ethyl ester hydrochloride, or H-Cys(bzl)-oet hcl, a cysteine derivative that has proven invaluable in the synthesis of a range of therapeutics, most notably in the class of Angiotensin-Converting Enzyme (ACE) inhibitors.

This technical guide provides an in-depth exploration of H-Cys(bzl)-oet hcl, from its fundamental physicochemical properties and synthesis to its practical application as a key intermediate in drug manufacturing. We will delve into the rationale behind its molecular design, the experimental protocols for its use, and its role in the synthesis of the antihypertensive drug Spirapril, offering field-proven insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Strategic Design of H-Cys(bzl)-oet hcl

H-Cys(bzl)-oet hcl is a white to off-white crystalline solid, valued in organic synthesis for the strategic protection of the reactive functional groups of the amino acid cysteine.[1] The strategic design of this molecule, with its benzyl and ethyl ester protecting groups, is central to its utility in multi-step syntheses.

Property	Value	Reference
CAS Number	52844-67-4	[1]
Molecular Formula	C₁₂H₁₇NO₂S·HCl	[1]
Molecular Weight	275.8 g/mol	[1]
Purity	≥98%	[1]

The benzyl group provides robust protection for the thiol side chain of cysteine, preventing its unwanted oxidation or participation in side reactions. This protection is stable under a variety of reaction conditions, yet can be selectively removed at the appropriate synthetic juncture. The ethyl esterification of the carboxylic acid group serves a similar purpose, preventing its interference in reactions targeting the amino group. The hydrochloride salt form enhances the stability and handling of the compound.

Synthesis of H-Cys(bzl)-oet hcl: A Step-by-Step Protocol

The synthesis of H-Cys(bzl)-oet hcl involves a two-step process starting from the readily available amino acid, L-cysteine.

Step 1: Esterification of L-cysteine

The first step is the Fischer esterification of L-cysteine to produce L-cysteine ethyl ester hydrochloride. This reaction is typically carried out by reacting L-cysteine with ethanol in the presence of a strong acid catalyst, such as thionyl chloride (SOCl₂).

• Reaction: L-cysteine + Ethanol + SOCl₂ → L-cysteine ethyl ester hydrochloride

• Detailed Protocol: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, L-cysteine (1.0 eq) is suspended in absolute ethanol (excess). The mixture is cooled in an ice bath, and thionyl chloride (1.2 eq) is added dropwise with stirring. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours until the reaction is complete (monitored by TLC). The solvent is then removed under reduced pressure to yield the crude L-cysteine ethyl ester hydrochloride, which can be purified by recrystallization.

Step 2: S-Benzylation of L-cysteine ethyl ester hydrochloride

The subsequent step involves the protection of the thiol group with a benzyl group. This is a nucleophilic substitution reaction where the thiolate anion of cysteine attacks benzyl chloride.

• Reaction: L-cysteine ethyl ester hydrochloride + Benzyl Chloride → S-Benzyl-L-cysteine ethyl ester hydrochloride

• Detailed Protocol: L-cysteine ethyl ester hydrochloride (1.0 eq) is dissolved in a suitable solvent, such as a mixture of water and a water-miscible organic solvent. A base, such as sodium bicarbonate, is added to neutralize the hydrochloride and deprotonate the thiol group, forming the more nucleophilic thiolate. Benzyl chloride (1.1 eq) is then added, and the reaction mixture is stirred at room temperature for several hours. The progress of the reaction is monitored by TLC. Upon completion, the product is extracted into an organic solvent, washed, dried, and the solvent is evaporated. The final product, H-Cys(bzl)-oet hcl, is obtained after purification, typically by recrystallization.

Application in Drug Synthesis: The Case of Spirapril

The strategic design of H-Cys(bzl)-oet hcl makes it a valuable intermediate in the synthesis of complex pharmaceutical agents. A notable example is its use in the synthesis of Spirapril, a potent ACE inhibitor used in the treatment of hypertension.[2] The synthesis of Spirapril involves the coupling of a dithioketal-containing amino acid derivative with another amino acid fragment. While the exact, publicly available synthetic route from all manufacturers may vary, the general strategy often involves the use of a protected cysteine derivative like H-Cys(bzl)-oet hcl.

The synthesis of Spirapril showcases the importance of the protecting groups on H-Cys(bzl)-oet hcl. The protected thiol and carboxylic acid groups allow for the selective formation of a peptide bond between the amino group of the cysteine derivative and a carboxylic acid on the coupling partner.

Illustrative Synthetic Workflow for ACE Inhibitor Synthesis using a Cysteine Derivative:

Caption: Generalized workflow for the synthesis of an ACE inhibitor utilizing a protected cysteine intermediate.

In a potential synthetic scheme, H-Cys(bzl)-oet hcl would be coupled with the other major fragment of the Spirapril molecule. This coupling is typically facilitated by a peptide coupling reagent, such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an activating agent like N-hydroxysuccinimide (NHS).

Following the successful coupling, the benzyl and ethyl ester protecting groups are removed in a deprotection step to reveal the free thiol and carboxylic acid functionalities, which are crucial for the biological activity of the final ACE inhibitor. The benzyl group is typically removed by catalytic hydrogenation or by using sodium in liquid ammonia. The ethyl ester is hydrolyzed under basic or acidic conditions.

Safety and Handling

As with any chemical reagent, proper handling and safety precautions are essential when working with H-Cys(bzl)-oet hcl. While comprehensive toxicological data is not extensively published, Safety Data Sheets (SDS) from suppliers provide crucial information.

• General Hazards: May cause skin, eye, and respiratory tract irritation.

• Personal Protective Equipment (PPE): It is recommended to use standard laboratory PPE, including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a fume hood.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents.

Conclusion

H-Cys(bzl)-oet hcl stands as a testament to the power of strategic molecular design in modern organic synthesis. Its carefully chosen protecting groups allow for the controlled and efficient construction of complex molecules, making it a valuable intermediate in the pharmaceutical industry. The synthesis of the ACE inhibitor Spirapril serves as a prime example of its application, where the protected cysteine derivative facilitates the key peptide coupling reaction. For researchers and professionals in drug development, a thorough understanding of the properties, synthesis, and application of such critical intermediates is fundamental to the successful and efficient production of life-saving medicines.

References

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• Process for the synthesis of peptides. US2793204A. Accessed January 15, 2026.
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• Preparation of S-aryl-cysteine and its derivatives. US6765109B1. Accessed January 15, 2026.
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A Technical Guide to the Spectral Analysis of S-Benzyl-L-cysteine Ethyl Ester Hydrochloride (H-Cys(Bzl)-OEt HCl)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth analysis of the spectral data for S-Benzyl-L-cysteine ethyl ester hydrochloride (H-Cys(Bzl)-OEt HCl), a critical derivative of the amino acid cysteine used in pharmaceutical and biochemical research.[1][2] We will explore the theoretical and practical aspects of its characterization by Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. The causality behind experimental choices and the interpretation of spectral features are explained to ensure scientific integrity and provide field-proven insights. This document serves as an essential reference for the unambiguous identification, purity assessment, and structural elucidation of this compound.

Compound Profile and Significance

S-Benzyl-L-cysteine ethyl ester hydrochloride is a derivative of L-cysteine where the thiol group is protected by a benzyl group and the carboxylic acid is esterified with ethanol. This modification enhances its stability and utility as a building block in peptide synthesis and the development of bioactive molecules.[2] Accurate spectral characterization is paramount for quality control and for understanding its role in complex chemical reactions.

Identifier	Value
Chemical Name	S-Benzyl-L-cysteine ethyl ester hydrochloride
Synonyms	H-Cys(Bzl)-OEt HCl, H-L-Cys(Bzl)-OEt HCl
CAS Number	52844-67-4[1]
Molecular Formula	C₁₂H₁₈ClNO₂S[1]
Molecular Weight	275.80 g/mol [1]
SMILES	CCOC(=O)CSCc1ccccc1.Cl
Structure

Mass Spectrometry (MS) Analysis

Mass spectrometry is a cornerstone for determining the molecular weight and fragmentation pattern of H-Cys(Bzl)-OEt HCl, confirming its identity and structural integrity. Electrospray Ionization (ESI) is the preferred method for such polar molecules, as it is a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺.[3]

Expected Fragmentation Pattern

The fragmentation of the molecular ion is predictable and provides a structural fingerprint of the molecule.[4][5] The primary cleavage sites are the labile bonds, such as the ester and the carbon-sulfur bonds.

• Molecular Ion [M+H]⁺ (m/z ≈ 240.1) : This corresponds to the free base (C₁₂H₁₇NO₂S).

• Loss of the Benzyl Group (m/z ≈ 149.0) : Cleavage of the S-CH₂ bond results in a fragment corresponding to [M+H - C₇H₇]⁺.

• Loss of the Ethyl Group (m/z ≈ 212.1) : Fragmentation of the ester yields a [M+H - C₂H₅]⁺ ion.

• Tropylium Ion (m/z ≈ 91.1) : The benzyl group itself can fragment to form the highly stable tropylium cation [C₇H₇]⁺, a common feature in the mass spectra of benzyl-containing compounds.[6]

Quantitative Data Summary

m/z (Theoretical)	Ion Identity	Fragmentation Pathway
240.1	[M+H]⁺	Protonated molecular ion (free base)
212.1	[M+H - C₂H₅]⁺	Loss of the ethyl group from the ester
149.0	[M+H - C₇H₇]⁺	Loss of the benzyl group
91.1	[C₇H₇]⁺	Tropylium ion from the benzyl group

Experimental Protocol: ESI-MS

The goal of this protocol is to obtain a clear mass spectrum showing the molecular ion and key fragments for structural verification.

• Sample Preparation : Dissolve approximately 1 mg of H-Cys(Bzl)-OEt HCl in 1 mL of a suitable solvent mixture, typically 50:50 acetonitrile/water with 0.1% formic acid to facilitate protonation.

• Instrument Calibration : Calibrate the mass spectrometer using a standard calibration mixture to ensure mass accuracy.[3]

• Infusion : Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition : Acquire the mass spectrum in positive ion mode over a mass range of m/z 50-500.

• Data Analysis : Identify the [M+H]⁺ peak and major fragment ions. Compare the observed masses with the theoretical values.

Experimental Workflow: ESI-MS

Caption: Workflow for ESI-MS analysis of H-Cys(Bzl)-OEt HCl.

Infrared (IR) Spectroscopy Analysis

FTIR spectroscopy is an effective technique for identifying the functional groups present in H-Cys(Bzl)-OEt HCl, confirming its overall structure.[7] The spectrum is characterized by absorption bands corresponding to the vibrations of its constituent bonds.

Characteristic Absorption Bands

The presence of an amine hydrochloride, an ester, and an aromatic ring gives rise to a distinctive IR spectrum.

• N-H Stretching : The ammonium group (-NH₃⁺) of the hydrochloride salt typically shows a broad absorption in the range of 3100-2600 cm⁻¹.

• C=O Stretching : The ester carbonyl group exhibits a strong, sharp absorption band around 1740-1720 cm⁻¹.

• C-O Stretching : The ester C-O bond shows a strong absorption in the 1300-1150 cm⁻¹ region.

• Aromatic C-H and C=C Stretching : The benzyl group will show C-H stretching just above 3000 cm⁻¹ and C=C stretching absorptions in the 1600-1450 cm⁻¹ region.

Quantitative Data Summary

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
3100-2600	R-NH₃⁺	N-H Stretch	Strong, Broad
~3030	Ar-H	C-H Stretch	Medium
~1730	C=O (Ester)	C=O Stretch	Strong, Sharp
1600-1450	Aromatic Ring	C=C Stretch	Medium to Weak
1300-1150	C-O (Ester)	C-O Stretch	Strong

Experimental Protocol: KBr Pellet Method

The KBr pellet method is a common and reliable technique for obtaining high-quality IR spectra of solid samples.[8][9][10]

• Sample Preparation : Grind 1-2 mg of H-Cys(Bzl)-OEt HCl with approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.[7]

• Pellet Formation : Transfer the powder to a pellet die and press it under high pressure (typically 8-10 tons) to form a thin, transparent pellet.[9][11]

• Data Acquisition : Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

• Background Correction : Acquire a background spectrum of an empty sample holder to subtract any atmospheric interference.

Experimental Workflow: FTIR Spectroscopy

Caption: Workflow for FTIR analysis using the KBr pellet method.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides the most detailed information about the molecular structure of H-Cys(Bzl)-OEt HCl, allowing for the assignment of every proton and carbon atom.[12][13]

Predicted ¹H NMR Spectrum

The proton NMR spectrum is predicted to show distinct signals for each unique proton environment. Chemical shifts are influenced by neighboring functional groups.[14][15]

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration
Ethyl -CH₃	~1.2	Triplet	3H
β-CH₂	~2.9-3.1	Multiplet	2H
Benzyl -CH₂	~3.7	Singlet	2H
α-CH	~4.1	Triplet	1H
Ethyl -CH₂	~4.2	Quartet	2H
Aromatic -CH	~7.2-7.4	Multiplet	5H
Amine -NH₃⁺	~8.5	Broad Singlet	3H

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will show separate signals for each carbon atom in a unique electronic environment.[16]

Carbon Assignment	Predicted δ (ppm)
Ethyl -CH₃	~14
β-C	~35
Benzyl -CH₂	~36
α-C	~53
Ethyl -CH₂	~62
Aromatic -CH	~127-130
Aromatic Quaternary C	~137
Carbonyl C=O	~170

Experimental Protocol: NMR Spectroscopy

Accurate and high-resolution NMR spectra are obtained through careful sample preparation and instrument setup.[17]

• Sample Preparation : Dissolve 5-10 mg of H-Cys(Bzl)-OEt HCl in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Add a small amount of a reference standard like tetramethylsilane (TMS) if not already present in the solvent.

• Instrument Setup : Place the NMR tube in the spectrometer. The instrument should be tuned and shimmed to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition : Acquire the proton spectrum using a standard pulse sequence. Key parameters include the spectral width, acquisition time, and number of scans.

• ¹³C NMR Acquisition : Acquire the carbon spectrum, which typically requires a larger number of scans due to the lower natural abundance of ¹³C.

• Data Processing : Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference the chemical shifts to TMS (0 ppm).

Experimental Workflow: NMR Spectroscopy

Caption: Workflow for ¹H and ¹³C NMR spectroscopic analysis.

Conclusion

The comprehensive spectral analysis of S-Benzyl-L-cysteine ethyl ester hydrochloride using MS, IR, and NMR spectroscopy provides a robust framework for its identification and characterization. Each technique offers complementary information that, when combined, allows for an unambiguous confirmation of the molecule's structure and purity. The protocols and expected data presented in this guide serve as a valuable resource for researchers in the fields of medicinal chemistry, biochemistry, and drug development, ensuring the quality and reliability of their scientific investigations.

References

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Pellet Press Die Sets. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide. Retrieved from [Link]

• Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis. YouTube. Retrieved from [Link]

• Kintek Press. (2026, January 11). What Are The Characteristics Of Using Kbr Pellets For The Ftir Analysis Of Solids? Achieve High-Sensitivity Results. Retrieved from [Link]

• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. Retrieved from [Link]

• JoVE. (n.d.). NMR Analysis of Unnatural Amino Acids in Natural Antibiotics. Retrieved from [Link]

• University of Alabama at Birmingham. (n.d.). Applications of ESI-MS for peptides. Retrieved from [Link]

• SARomics Biostructures. (n.d.). Protein & Peptide NMR Spectroscopy : Practical Aspects. Retrieved from [Link]

• NMR-Bio. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

• CoLab. (n.d.). NMR study of amino acids and their derivatives.

• Matrix Science. (n.d.). Mascot help: Peptide fragmentation. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

• Chemsrc. (2025, August 23). H-Cys-OEt.HCl. Retrieved from [Link]

• ResearchGate. (2025, August 6). ESI-MSn study on the fragmentation of protonated cyclic-dipeptides. Retrieved from [Link]

• University of Calgary. (n.d.). 1H NMR Spectroscopy. Retrieved from [Link]

• ChemBK. (n.d.). H-Cys-OEt.HCl. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Supporting information. Retrieved from [Link]

• University of California, Davis. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of L‐cysteine hydrochloride (a) and as‐prepared cross‐linked complex (b). Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000731). Retrieved from [Link]

• Aapptec Peptides. (n.d.). H-Cys(Bzl)-OMe HCl [16741-80-3]. Retrieved from [Link]

• University of California, Irvine. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• NIST. (n.d.). Cysteine hydrochloride. Retrieved from [Link]

• ResearchGate. (2017, December 1). FTIR and Raman analysis of L-cysteine ethyl ester HCl interaction with dipalmitoylphosphatidylcholine in anhydrous and hydrated states. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of l-cysteine and l-cystine between 500 and 3500 cm–1. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) pure l-cysteine and (b) l-cysteine-capped CdTe NPs. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Cleavage of the S-benzyl Protecting Group from Cysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Role of the S-benzyl Group in Peptide Synthesis

The protection of the thiol functional group of cysteine is a critical consideration in peptide synthesis and protein chemistry.[1][2] Among the various thiol protecting groups, the S-benzyl (Bzl) group holds a significant place due to its stability under a wide range of reaction conditions, particularly the acidic and basic treatments employed in solid-phase peptide synthesis (SPPS).[3][4] Historically one of the first and most important cysteine protecting groups, the S-benzyl moiety is particularly integral to the Boc/Bzl SPPS strategy.[3][4] In this approach, the temporary Nα-Boc group is removed by moderate acid (e.g., trifluoroacetic acid, TFA), while the more robust benzyl-based side-chain protecting groups, including S-benzyl on cysteine, remain intact until the final cleavage step with a strong acid like anhydrous hydrogen fluoride (HF).[5][6]

This application note provides a comprehensive guide to the cleavage of the S-benzyl protecting group from cysteine residues. We will delve into the primary deprotection methodologies, explaining the underlying chemical mechanisms and providing detailed, field-proven protocols. Furthermore, we will discuss the critical aspects of reaction optimization, potential side reactions, and troubleshooting, equipping researchers with the knowledge to confidently and successfully deprotect S-benzyl-protected cysteine-containing peptides.

Methods for S-benzyl Deprotection: A Comparative Overview

Several methods exist for the cleavage of the S-benzyl group, each with its own set of advantages and limitations. The choice of method is often dictated by the overall synthetic strategy, the nature of the peptide, and the presence of other sensitive functional groups.

Deprotection Method	Primary Reagents	Key Advantages	Primary Disadvantages	Typical Application
Strong Acidolysis	Anhydrous Hydrogen Fluoride (HF)	Efficient and simultaneous cleavage from resin and deprotection of other benzyl-based groups.[7]	Requires specialized Teflon/Kel-F apparatus due to the corrosive nature of HF; potential for significant side reactions.[7]	Final step in Boc/Bzl solid-phase peptide synthesis.[6]
Reductive Cleavage	Sodium in liquid ammonia (Na/NH₃)	Effective for complete deprotection.[8]	Harsh conditions can lead to side reactions like cleavage of peptide bonds and reduction of other functional groups.[9]	Solution-phase deprotection of protected peptides.
Catalytic Hydrogenolysis	H₂ gas with a metal catalyst (e.g., Pd/C)	Mild conditions.	Sulfur-containing compounds can poison the catalyst; potential for desulfurization to form alanine.[10]	Limited use for S-benzyl cysteine due to catalyst poisoning.

In-Depth Protocols and Mechanistic Insights

Strong Acidolysis with Anhydrous Hydrogen Fluoride (HF)

The use of anhydrous HF is the most common method for cleaving the S-benzyl group in the context of Boc/Bzl SPPS.[7][8] The cleavage proceeds via an SN1 mechanism, where the strong acid protonates the sulfur atom, facilitating the departure of the stable benzyl carbocation.[7][11]

Mechanism of HF Cleavage:

Caption: S-benzyl cleavage via SN1 mechanism in strong acid.

Critical Role of Scavengers: The generated benzyl carbocations are highly reactive electrophiles that can alkylate nucleophilic amino acid side chains such as tryptophan, methionine, and tyrosine, leading to undesired side products.[11][12] To prevent these side reactions, scavengers are added to the cleavage cocktail to trap the carbocations.[11][12] Common scavengers include anisole, p-cresol, and dimethyl sulfide (DMS).[11]

Experimental Protocol: Standard "Low-High" HF Cleavage

This two-step procedure is designed to minimize side reactions. The "low HF" step utilizes a lower concentration of HF in the presence of scavengers to promote an SN2-type cleavage for more acid-labile groups, generating fewer carbocations. The subsequent "high HF" step ensures the complete cleavage of more resistant protecting groups like Arg(Tos) and the S-benzyl group from cysteine.[11][12]

Materials:

• Peptide-resin (Boc-protected, S-benzyl cysteine)

• Anhydrous Hydrogen Fluoride (HF)

• Dimethyl sulfide (DMS)

• p-Cresol

• p-Thiocresol (for tryptophan-containing peptides)

• Teflon/Kel-F HF cleavage apparatus

• Dry ice/acetone bath

• Diethyl ether (cold)

• Stirring bar

Procedure:

• Preparation: Place the peptide-resin (e.g., 1-2 g) and a Teflon-coated stirring bar into the reaction vessel of the HF apparatus.

• Scavenger Addition: For each gram of resin, add a scavenger mixture. A typical mixture is 6.5 mL of DMS and 1.0 mL of p-cresol. For peptides containing Trp(For), use 0.75 mL of p-cresol and 0.25 mL of p-thiocresol.[11]

• Low HF Step:

  • Cool the reaction vessel in a dry ice/acetone bath.

  • Distill 2.5 mL of HF per gram of resin into the vessel.

  • Stir the mixture at 0°C for 2 hours.

• HF Removal: Remove the HF by vacuum distillation.

• High HF Step:

  • Re-cool the reaction vessel.

  • Distill 10 mL of HF per gram of resin into the vessel.

  • Add 1.0 mL of p-cresol per gram of resin.

  • Stir the mixture at 0°C for 1 hour.

• Final HF Evaporation: Evaporate the HF under a stream of nitrogen. This should be done carefully to avoid bumping of the reaction mixture.[7]

• Peptide Precipitation and Washing:

  • Wash the resin with a small amount of TFA and filter.

  • Precipitate the peptide by adding the filtrate to a large volume (8-10 times the volume of the filtrate) of cold diethyl ether.

  • Wash the precipitated peptide thoroughly with cold diethyl ether to remove scavengers and organic byproducts.[8]

• Drying: Dry the crude peptide under vacuum.

Self-Validation and Troubleshooting:

• Incomplete Cleavage: If deprotection is incomplete, the reaction time for the high HF step can be extended to 1.5-2 hours, especially for peptides containing Arg(Tos).[7][8] Ensure the reaction temperature does not fall below -5°C, as this can slow the removal of more stable protecting groups.[7]

• Side Product Formation: The presence of unexpected peaks in the HPLC analysis of the crude product may indicate alkylation side reactions. Optimizing the scavenger cocktail is crucial. For instance, thioanisole can be a key additive when deprotecting S-p-methoxybenzyl groups on cysteine.[13][14]

• Homoserine Lactone Formation: For peptides with C-terminal methionine, tert-butyl cations formed during deprotection can lead to homoserine lactone formation. It is advisable to remove all tBu-based protecting groups prior to HF cleavage to prevent this.[15]

Reductive Cleavage with Sodium in Liquid Ammonia

This classical method involves the dissolution of the protected peptide in liquid ammonia, followed by the addition of sodium metal. The reaction generates solvated electrons which are powerful reducing agents capable of cleaving the S-benzyl bond.

Mechanism of Na/NH₃ Reduction:

Caption: Reductive cleavage of the S-benzyl group by sodium in liquid ammonia.

Experimental Protocol:

Materials:

• S-benzyl protected peptide

• Anhydrous liquid ammonia

• Sodium metal

• 50% aqueous acetic acid

• Apparatus for handling liquid ammonia under anhydrous conditions

Procedure:

• Dissolution: Dissolve the protected peptide in freshly distilled liquid ammonia (approximately 1 mg of peptide per mL of ammonia) in a flask equipped for reactions at low temperatures.[8]

• Sodium Addition: Under anhydrous conditions, add small pieces of sodium metal to the stirred solution until a pale blue color persists for 15 to 30 seconds.[8] This indicates a slight excess of sodium and the completion of the reaction.

• Quenching: Quench the reaction by the addition of a proton source, such as ammonium chloride.

• Ammonia Evaporation: Evaporate the liquid ammonia under vacuum.[8]

• Residue Dissolution: Dissolve the residue in 50% aqueous acetic acid (approximately 100 µL per mg of peptide).[8]

• Lyophilization: Dilute the solution with water (1 mL per mg of peptide) and lyophilize to obtain the crude deprotected peptide.[8]

Self-Validation and Troubleshooting:

• Over-reduction: A persistent deep blue color indicates a large excess of sodium, which can lead to undesired side reactions such as cleavage of the N-Cα bond, reduction of carboxamide groups, and transpeptidation.[9] It is crucial to add sodium portion-wise and stop at the first sign of a persistent pale blue color.

• Incomplete Reaction: If the blue color does not persist, it indicates that all the sodium has been consumed. Add more sodium in small portions until the endpoint is reached.

Catalytic Transfer Hydrogenation

While direct catalytic hydrogenation with H₂ gas and a palladium catalyst is often problematic for sulfur-containing peptides due to catalyst poisoning, catalytic transfer hydrogenation offers a milder alternative for the deprotection of N-benzyl groups and can be considered for S-benzyl groups under specific conditions.[10][16] This method uses a hydrogen donor, such as ammonium formate or formic acid, to generate hydrogen in situ.[16][17]

Experimental Workflow for Catalytic Transfer Hydrogenation:

Caption: General workflow for catalytic transfer hydrogenation.

Considerations for S-benzyl Cysteine: The efficiency of catalytic hydrogenation for cleaving S-benzyl groups can be sequence-dependent. The presence of certain additives, like BF₃-etherate, has been shown to suppress the inhibitory effects of the sulfur atom on the catalyst in some cases.[10] However, this method is generally less reliable for S-benzyl cysteine compared to strong acidolysis or sodium/liquid ammonia reduction and requires careful optimization for each specific peptide.

Conclusion

The S-benzyl protecting group remains a valuable tool in peptide chemistry, particularly within the Boc/Bzl SPPS framework. Successful deprotection is contingent upon the careful selection of the cleavage method and meticulous execution of the protocol. Strong acidolysis with anhydrous HF is the industry standard for Boc/Bzl SPPS, offering high efficiency when performed with the appropriate scavenger cocktails and a well-controlled "low-high" procedure. Reductive cleavage with sodium in liquid ammonia provides a powerful alternative, especially for solution-phase deprotection, though it requires careful control to avoid over-reduction. While catalytic hydrogenation presents a milder option, its application to S-benzyl cysteine is often hampered by catalyst poisoning. By understanding the underlying mechanisms and adhering to the detailed protocols outlined in these application notes, researchers can effectively remove the S-benzyl group and advance their peptide synthesis and drug development endeavors.

References

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
• Brimble, M. A., et al. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(16), 9334-9404. DOI:10.1039/D1CS00271F.
• D'Costa, E. J., et al. (2007). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. International Journal of Peptide Research and Therapeutics, 13(1-2), 147-154.
• Barbayianni, E., et al. (2005). Enzymatic removal of carboxyl protecting groups. 2. Cleavage of the benzyl and methyl moieties. The Journal of Organic Chemistry, 70(22), 8730-8733.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
• Khadse, S. C., & Pennington, M. W. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. In Peptide Synthesis Protocols (pp. 39-45). Humana Press.
• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. (2015). ResearchGate.
• Hartmann, R., et al. (2009). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Nature Protocols, 4(2), 199-209.
• Ram, S., & Spicer, L. D. (1987). N-Debenzylation of Amines Using Ammonium Formate As Catalytic Hydrogen Transfer Agent. Tetrahedron Letters, 28(5), 515-516.
• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76-77.
• Schafer, W., & Klostermeyer, H. (1974). Hydrogenolytic debenzylation of sulfur-containing peptides. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 355(12), 1591-1594.
• Removal of S-Benzyl, Sp-Methylbenzyl, and Sp-Methoxybenzyl Groups. (n.d.). Aapptec Peptides.
• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• (a) Cys thiol protection with the benzyl (Bn/Bzl) protecting group (b) the synthesis of oxytocin using Cys(Bzl). (n.d.). ResearchGate.
• Cysteine protecting groups: applications in peptide and protein science. (2021). ResearchGate.
• Meienhofer, J., et al. (1983). Reexamination of sodium-liquid ammonia reduction in the peptide chemistry. International Journal of Peptide and Protein Research, 22(1), 92-109.
• Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry. (2024). ACS Catalysis.
• Process for the deprotection of protected thiols. (2001). Google Patents.
• Cysteine Derivatives. (2021). Bachem.
• Studies on deprotection of cysteine and selenocysteine side-chain protecting groups. (n.d.).
• Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide. (1987). Journal of the American Chemical Society.
• Peptide synthesis. (n.d.). In Wikipedia.

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• 13. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]

Deprotection methods for S-benzyl-L-cysteine ethyl ester in peptides

Application Notes & Protocols

Topic: Strategic Deprotection of S-benzyl-L-cysteine Ethyl Ester in Peptide Synthesis

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Role and Strategic Removal of the S-benzyl Group

The synthesis of cysteine-containing peptides is a cornerstone of therapeutic and research-driven peptide chemistry. The unique reactivity of the cysteine thiol side chain, while essential for forming structural and functional disulfide bridges, necessitates robust protection during chain elongation to prevent side reactions like oxidation and alkylation[1][2]. Historically, the S-benzyl (Bzl) group was one of the first and most important protecting groups for this purpose, famously used in the landmark synthesis of oxytocin[3][4].

While modern peptide synthesis, particularly Fmoc/tBu strategies, often employs more acid-labile thiol protecting groups, the S-benzyl group remains highly relevant, especially within the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection scheme[5][6]. Its stability to the moderately acidic conditions used for repetitive N-terminal Boc group removal (e.g., trifluoroacetic acid in dichloromethane) is its key advantage[7]. However, this same stability dictates that its removal requires harsh, specific conditions, typically performed during the final cleavage of the peptide from the solid-phase resin.

This guide provides a detailed examination of the primary methods for the deprotection of S-benzyl-L-cysteine residues. We will explore the underlying chemical mechanisms, provide field-proven protocols, and offer a comparative analysis to guide researchers in selecting the optimal strategy for their specific peptide target.

Core Deprotection Methodologies

The cleavage of the S-benzyl thioether bond is challenging and typically achieved through two main pathways: strong acidolysis or reductive cleavage.

Strong Acid-Catalyzed Cleavage (Acidolysis)

This is the most prevalent method, particularly in the context of Boc/Bzl solid-phase peptide synthesis (SPPS), where the S-benzyl group is removed concurrently with other benzyl-based side-chain protecting groups and the peptide is cleaved from the resin[8][9]. The reaction proceeds through an SN1 or SN2 mechanism, depending on the specific conditions[9][10].

• Mechanism: In a strongly acidic medium like anhydrous hydrogen fluoride (HF), the thioether sulfur is protonated. This facilitates the cleavage of the carbon-sulfur bond, generating a free thiol on the cysteine residue and a highly reactive benzyl carbocation[10]. These carbocations are potent alkylating agents and, if not controlled, will react with nucleophilic side chains, particularly tryptophan and tyrosine, leading to irreversible side products[10].

• The Critical Role of Scavengers: To prevent unwanted alkylation, the reaction mixture must contain "scavengers"—compounds that efficiently trap the generated carbocations. Common scavengers include anisole, p-cresol, dimethyl sulfide (DMS), and p-thiocresol[10][11]. The choice and combination of scavengers are critical for obtaining a clean final product.

Key Reagents for Acidolysis:

• Hydrogen Fluoride (HF): The historical gold standard for final cleavage in Boc-SPPS. It is a highly effective but extremely hazardous reagent requiring specialized apparatus[8]. The "low-high" HF procedure was developed to minimize side reactions. A preliminary "low HF" step (e.g., ~25% HF in DMS) promotes an SN2 mechanism to remove more labile groups, followed by a "high HF" step (~90% HF) to cleave recalcitrant groups like S-benzyl and Arg(Tos) via an SN1 mechanism[9][10].

• Trifluoromethanesulfonic Acid (TFMSA): A strong sulfonic acid that serves as a less volatile alternative to HF[12]. It is typically used in conjunction with trifluoroacetic acid (TFA) and a scavenger mixture (e.g., TFMSA/TFA/thioanisole) to effect cleavage and deprotection[13].

• Trimethylsilyl Trifluoromethanesulfonate (TMSOTf): A Lewis acid-based system that offers an efficient and often cleaner alternative to Brønsted acids like HF[14][15][16]. This "hard acid" is used in TFA, often with a "soft base" scavenger like thioanisole or dimethyl sulfide (DMS)[17]. The TMSOTf system is highly effective at cleaving S-benzyl groups and is considered a valuable modern tool for peptide deprotection[14][17].

Reductive Cleavage: Sodium in Liquid Ammonia (Birch Reduction)

One of the earliest methods developed for S-benzyl removal involves a dissolving metal reduction using sodium in liquid ammonia[3][8].

• Mechanism: This reaction involves the transfer of solvated electrons from the sodium metal to the benzyl group, leading to the reductive cleavage of the C-S bond.

• Advantages and Disadvantages: While effective, this method is exceptionally harsh and lacks selectivity. It can lead to side reactions such as the cleavage of peptide bonds (especially at proline residues) and the reduction of other functional groups[18]. Due to these drawbacks and the specialized handling required for liquid ammonia and sodium metal, this method is now used infrequently in routine peptide synthesis[3].

Comparative Analysis of Deprotection Methods

The selection of a deprotection method is dictated by the peptide sequence, the overall protecting group strategy, and available laboratory equipment.

Method	Primary Reagent(s)	Mechanism	Typical Conditions	Advantages	Disadvantages & Common Side Reactions
High HF	Anhydrous Hydrogen Fluoride (HF), Scavengers (Anisole, DMS, etc.)	SN1 Acidolysis[10]	0-5 °C, 1-2 hours	Highly effective for Boc/Bzl SPPS; Simultaneous resin cleavage and deprotection.[8]	Extremely hazardous; Requires specialized equipment; Risk of carbocation-mediated side reactions (alkylation of Trp, Tyr).[10]
TFMSA	Trifluoromethanesulfonic acid, TFA, Scavengers (Thioanisole)	SN1 Acidolysis[13]	0-5 °C, 1-2 hours	Less volatile than HF; Strong acid suitable for robust protecting groups.[12]	Corrosive; Still requires careful handling; Risk of sulfonation and other side reactions.
TMSOTf	Trimethylsilyl trifluoromethanesulfonate, TFA, Soft Scavengers (Thioanisole)	Hard Acid / Soft Base[17]	0-5 °C, 1-2 hours	High efficiency; Often results in cleaner crudes compared to HF/TFMSA; Milder than HF.[14][17]	Reagent is moisture-sensitive; Optimization of scavenger cocktail may be required.
Na/NH₃	Sodium metal, Liquid Ammonia	Dissolving Metal Reduction	-78 °C to -33 °C	Historically significant; Effective for S-Bzl cleavage.	Extremely harsh and non-selective; Potential for peptide bond cleavage, desulfurization, and other reductions; Rarely used today.[3][18]

Experimental Protocols

Protocol 1: Standard High HF Cleavage and Deprotection

This protocol is a standard procedure for peptides synthesized via Boc/Bzl chemistry on a Merrifield or similar resin.

WARNING: Anhydrous Hydrogen Fluoride (HF) is extremely toxic, corrosive, and can cause severe, penetrating burns that may not be immediately painful. This procedure must be performed ONLY in a dedicated, well-maintained HF apparatus within a certified fume hood by trained personnel with appropriate personal protective equipment (PPE), including neoprene gloves, a lab coat, and a face shield. An HF-specific first aid kit (containing calcium gluconate gel) must be readily accessible.

Materials and Equipment:

• Peptide-resin (dried under vacuum)

• HF cleavage apparatus (e.g., Toho Kasei or custom-built Teflon line)

• Teflon reaction vessel and stirring bar

• Anhydrous HF (lecture bottle)

• Scavengers: Anisole, p-cresol, dimethyl sulfide (DMS), p-thiocresol

• Dry ice/acetone or methanol bath

• Cold diethyl ether

• Centrifuge and centrifuge tubes

• Fine sintered glass funnel

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 0.2 mmol scale) and a Teflon-coated stirring bar into the HF reaction vessel.

• Scavenger Addition: To the reaction vessel, add the scavenger cocktail. A common mixture for Cys(Bzl)-containing peptides is anisole (1.0 mL), DMS (1.0 mL), and p-thiocresol (0.2 mL) per 0.2 mmol of peptide[8][11].

• Apparatus Assembly: Securely assemble the HF apparatus according to the manufacturer's instructions. Ensure all connections are tight.

• Cooling: Cool the reaction vessel in a dry ice/methanol bath for at least 5 minutes.

• HF Distillation: Carefully distill approximately 10 mL of anhydrous HF into the reaction vessel. This should be done while maintaining the reaction vessel temperature between -5 °C and 0 °C[8].

• Cleavage Reaction: Remove the dry ice bath and allow the reaction mixture to warm to 0-5 °C. Stir the mixture at this temperature for 60 to 90 minutes. For peptides containing Arg(Tos), the reaction may require up to 2 hours[8].

• HF Removal: After the reaction is complete, remove the HF by evaporation under a stream of dry nitrogen gas. This must be vented through an appropriate scrubber.

• Peptide Precipitation: Once all HF is removed, carefully unseal the vessel. Wash the resin with a small amount of TFA and filter through a fine sintered funnel, collecting the filtrate. Add the combined filtrate to a centrifuge tube containing 8-10 volumes of cold diethyl ether to precipitate the crude peptide.

• Peptide Isolation: Centrifuge the mixture to pellet the precipitated peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Drying: Dry the crude peptide under a stream of nitrogen and then under high vacuum. The peptide is now ready for purification by HPLC.

Protocol 2: TMSOTf-Mediated Deprotection

This protocol offers a modern, high-efficiency alternative to HF. It is performed in a standard glass reaction vessel within a fume hood.

Materials and Equipment:

• Peptide-resin (dried under vacuum)

• Round-bottom flask with a stir bar

• Ice bath

• Trifluoroacetic acid (TFA), reagent grade

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Thioanisole and 1,2-ethanedithiol (EDT)

• Cold diethyl ether

• Centrifuge and centrifuge tubes

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 0.1 mmol scale) in a round-bottom flask with a magnetic stir bar.

• Reagent Preparation (Cleavage Cocktail): In a separate container, prepare the cleavage cocktail. A typical formulation is 1 M TMSOTf - thioanisole in TFA. For 10 mL of cocktail, this would involve adding thioanisole and other scavengers (e.g., 0.5 mL m-cresol, 0.5 mL EDT) to TFA, cooling to 0 °C, and then slowly adding the TMSOTf[14].

• Cleavage Reaction: Add the pre-chilled cleavage cocktail to the peptide-resin. Stir the mixture at 0-5 °C for 1.5 to 2 hours. Monitor the reaction progress by taking small aliquots, precipitating with ether, and analyzing by mass spectrometry if desired.

• Peptide Precipitation: After the reaction is complete, filter the resin away and add the filtrate dropwise into a centrifuge tube containing 10 volumes of cold diethyl ether.

• Peptide Isolation and Washing: Isolate and wash the precipitated peptide as described in steps 9-10 of the HF protocol.

• Drying: Dry the crude peptide under high vacuum. The peptide is now ready for purification.

Visualizations

Caption: General workflow for S-benzyl deprotection in Boc-SPPS.

Caption: SN1 mechanism of S-benzyl deprotection and scavenger action.

References

• Fujii, N., Otaka, A., Sugiyama, N., Hatano, M., & Yajima, H. (n.d.). Development of new deprotecting methodologies for peptides and application to studies on signaling mechanism. PubMed. [Link]

• Fujii, N., Otaka, A., Ikemura, O., Akaji, K., Funakoshi, S., Hayashi, Y., Kuroda, Y., & Yajima, H. (n.d.). Studies on Peptides. CLII.1,2) Hard Acid Deprotecting Procedure for Peptide Synthesis. SciSpace. [Link]

• Tarn, J. P., & Merrifield, R. B. (n.d.). Improved deprotection of cysteine-containing peptides in HF. ResearchGate. [Link]

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2005). 2.6.6.2 Peptide Synthesis with S-Protected Cysteine Derivatives. Science of Synthesis, 21, 255–294.

• Ward, R. J., & Britton, W. J. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9696–9743. [Link]

• Hondal, R. J., & Raines, R. T. (n.d.). Studies on deprotection of cysteine and selenocysteine side-chain protecting groups. University of Nebraska - Lincoln.

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp- Methoxybenzyl Groups. [Link]

• Wikipedia. (2024). Peptide synthesis. [Link]

• du Vigneaud, V., Ressler, C., Swan, J. M., Roberts, C. W., Katsoyannis, P. G., & Gordon, S. (1953). The synthesis of an octapeptide amide with the hormonal activity of oxytocin. Journal of the American Chemical Society, 75(19), 4879–4880.

• Mező, G., Mihala, N., Kóczán, G., & Hudecz, F. (1983). Reexamination of sodium-liquid ammonia reduction in the peptide chemistry. International Journal of Peptide and Protein Research, 22(1), 92–109. [Link]

• Poon, K. W. C., Lovell, K. M., Dresner, K. N., & Datta, A. (2008). Trimethylsilyl trifluoromethanesulfonate (TMSOTf) assisted facile deprotection of N,O-acetonides. The Journal of Organic Chemistry, 73(2), 752–755. [Link]

• Garcia-Martin, F., Tulla-Puche, J., & Albericio, F. (2013). Understanding Acid Lability of Cysteine Protecting Groups. PMC - NIH. [Link]

• Kumar, K. S., & Cudic, M. (2015). Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC - NIH. [Link]

• Khadse, S. C., & Pennington, M. W. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. [Link]

• Pennington, M. W. (1994). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Springer Nature Experiments. [Link]

• Hondal, R. J., & Raines, R. T. (2006). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. The Journal of Organic Chemistry, 71(12), 4504–4511.

• Poon, K. W. C., Lovell, K. M., Dresner, K. N., & Datta, A. (2008). Trimethylsilyl Trifluoromethanesulfonate (TMSOTf) Assisted Facile Deprotection of N,O-Acetonides. The Journal of Organic Chemistry, 73(2), 752–755. [Link]

• Aapptec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Erickson, B. W., & Merrifield, R. B. (1973). Acid stability of several benzylic protecting groups used in solid-phase peptide synthesis. Rearrangement of O-benzyltyrosine to 3-benzyltyrosine. Journal of the American Chemical Society, 95(11), 3750–3756. [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1986). Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide. Journal of the American Chemical Society, 108(17), 5242–5251. [Link]

• Bofill, J. M., et al. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 26(6), 1775–1785. [Link]

• Ward, R. J., & Britton, W. J. (2021). Cysteine protecting groups: applications in peptide and protein science. ResearchGate. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• Papakyriakou, A., et al. (2020). A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides. PubMed. [Link]

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• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. Peptide synthesis - Wikipedia [en.wikipedia.org]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. peptide.com [peptide.com]
• 9. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 10. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 11. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 12. peptide.com [peptide.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. [Development of new deprotecting methodologies for peptides and application to studies on signaling mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) assisted facile deprotection of N,O-acetonides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
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• 18. Reexamination of sodium-liquid ammonia reduction in the peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of S-benzyl-cysteine into Complex Peptide Sequences

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Abstract

The incorporation of cysteine (Cys) residues into peptide sequences is fundamental for the synthesis of a vast array of biologically active molecules, including therapeutics and research tools.[1][2] The unique reactivity of the cysteine thiol group necessitates robust protection to prevent undesired side reactions and to facilitate the regioselective formation of disulfide bonds, which are often critical for peptide structure and function.[1][3][4][5] Among the various thiol-protecting groups, the S-benzyl (Bzl) group holds a significant place, particularly within the Boc/Bzl solid-phase peptide synthesis (SPPS) framework.[6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic incorporation of S-benzyl-cysteine into complex peptide sequences. It delves into the underlying chemical principles, provides detailed, field-proven protocols, and addresses common challenges and troubleshooting strategies.

Introduction: The Role and Significance of S-benzyl-cysteine

Cysteine's thiol side chain is a hub of chemical reactivity, prone to oxidation, alkylation, and other modifications that can compromise the integrity of a synthetic peptide.[1] Protecting group chemistry is therefore not merely a procedural step but a cornerstone of successful peptide synthesis.[1] The S-benzyl group is a classic and widely utilized protecting group for the thiol functionality of cysteine. Its stability under the repetitive acidic conditions required for Nα-Boc deprotection makes it a valuable asset in Boc-based SPPS.[7]

The primary utility of the S-benzyl group lies in its "permanent" nature during the chain assembly process, being resistant to the moderate acids (like trifluoroacetic acid, TFA) used for cleaving the temporary Nα-Boc group.[5][6] Final deprotection of the S-benzyl group is typically achieved simultaneously with the cleavage of the peptide from the resin using a strong acid, most commonly anhydrous hydrogen fluoride (HF).[6][7][8] This quasi-orthogonal system, relying on differential acid lability, has been a workhorse in peptide chemistry for decades.[6][9]

Applications of S-benzyl-cysteine containing peptides are diverse and impactful:

• Drug Development: Many peptide therapeutics contain disulfide bonds for conformational stability and biological activity. The controlled deprotection of S-benzyl-cysteine residues is a key step in their synthesis.[2][3]

• Biomaterials: S-benzyl-cysteine containing cyclic dipeptides have been shown to form hydrogels with potential applications in sustainable drug delivery.[4][10][11]

• Fundamental Research: The ability to selectively introduce and deprotect cysteine residues allows for the study of protein folding, enzyme mechanisms, and the role of disulfide bonds in biological systems.

Pre-Synthesis Considerations: Strategic Planning for Success

Careful planning before initiating peptide synthesis is paramount, especially when dealing with cysteine-containing sequences. The choice of protecting group strategy will dictate the reaction conditions and potential challenges throughout the synthesis.

Boc vs. Fmoc Chemistry: Choosing the Right Framework

The two dominant strategies in SPPS are Boc/Bzl and Fmoc/tBu.[1][8]

• Boc/Bzl Strategy: This approach utilizes the acid-labile tert-butyloxycarbonyl (Boc) group for Nα-protection and more acid-stable, benzyl-based groups for side-chain protection.[5][6] S-benzyl-cysteine is a natural fit for this strategy.

• Fmoc/tBu Strategy: This method employs the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group for Nα-protection and acid-labile tert-butyl (tBu) based groups for side-chain protection.[1][8] While S-benzyl-cysteine can be used in Fmoc synthesis, its removal requires HF, which is not compatible with standard Fmoc cleavage conditions (TFA). Therefore, for Fmoc SPPS, other cysteine protecting groups like Trityl (Trt), which is TFA-labile, are more commonly used for synthesizing peptides with free thiol groups.

This guide will primarily focus on the incorporation of S-benzyl-cysteine within the Boc/Bzl SPPS framework .

Understanding Potential Side Reactions

Several side reactions can occur during the synthesis of cysteine-containing peptides, and awareness of these is crucial for troubleshooting and optimization.

• Racemization: Cysteine residues, particularly C-terminal ones, are susceptible to racemization (epimerization) during activation and coupling, especially under basic conditions.[12][13]

• β-elimination: Peptides with a C-terminal cysteine can undergo base-catalyzed elimination of the protected sulfhydryl group, leading to the formation of a dehydroalanine residue. This can further react with piperidine (in Fmoc chemistry) to form 3-(1-piperidinyl)alanine.[14][15]

• Alkylation: During the final TFA cleavage from Wang resin in Fmoc synthesis, the cysteine sulfhydryl group can be alkylated by the p-hydroxybenzyl group derived from the linker.[16]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the incorporation of S-benzyl-cysteine using Boc-SPPS.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Boc-Cys(Bzl)-OH	Peptide Synthesis Grade	Major Peptide Reagent Supplier
Boc-amino acids	Peptide Synthesis Grade	Major Peptide Reagent Supplier
Merrifield Resin	100-200 mesh, 1% DVB	Appropriate Vendor	Or other suitable resin for Boc-SPPS
Dichloromethane (DCM)	Anhydrous, Peptide Synthesis Grade	Chemical Supplier
N,N-Dimethylformamide (DMF)	Anhydrous, Peptide Synthesis Grade	Chemical Supplier
Trifluoroacetic Acid (TFA)	Reagent Grade	Chemical Supplier
Diisopropylethylamine (DIPEA)	Reagent Grade	Chemical Supplier
N,N'-Diisopropylcarbodiimide (DIC)	Reagent Grade	Chemical Supplier
1-Hydroxybenzotriazole (HOBt)	Anhydrous	Chemical Supplier
Anhydrous Hydrogen Fluoride (HF)	Specialized Supplier	EXTREME CAUTION REQUIRED
Anisole, Dimethylsulfide, p-Thiocresol	Reagent Grade	Chemical Supplier	Scavengers for HF cleavage

Workflow for Boc-SPPS of a Peptide Containing S-benzyl-cysteine

The following diagram illustrates the general workflow for solid-phase peptide synthesis incorporating Boc-Cys(Bzl)-OH.

Caption: General workflow for Boc-SPPS.

Detailed Protocol for a Single Coupling Cycle of Boc-Cys(Bzl)-OH

This protocol assumes a starting scale of 0.2 mmol of peptide-resin.

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM (v/v) for 2 minutes.

  • Drain the solution.

  • Treat the resin again with 50% TFA in DCM (v/v) for 20 minutes.

  • Wash the resin thoroughly with DCM (3x), isopropanol (1x), and DCM (3x).

• Neutralization:

  • Wash the resin with 5% DIPEA in DCM (v/v) (2x, 2 minutes each).

  • Wash the resin with DCM (3x).

  • Perform a Kaiser test to confirm the presence of a free amine.

• Amino Acid Coupling:

  • In a separate vessel, dissolve Boc-Cys(Bzl)-OH (4 equivalents, 0.8 mmol) and HOBt (4 equivalents, 0.8 mmol) in a minimal amount of DMF.

  • Add DIC (4 equivalents, 0.8 mmol) to the amino acid solution and pre-activate for 5-10 minutes at 0°C.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature.

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (3x) and DCM (3x).

  • Perform a Kaiser test to confirm complete coupling (negative result). If the test is positive, recouple.

Final Cleavage and Deprotection of S-benzyl Group

WARNING: Anhydrous Hydrogen Fluoride (HF) is extremely corrosive and toxic. This procedure must be performed in a dedicated, well-ventilated fume hood with appropriate personal protective equipment (PPE) and by personnel trained in its use.

• Preparation:

  • Place the dried peptide-resin in the reaction vessel of an HF apparatus.[7]

  • Add scavengers to the vessel. A common mixture is anisole, dimethylsulfide, and p-thiocresol.[7] For every 0.2 mmol of peptide-resin, add 1 mL of anisole, 1 mL of dimethylsulfide, and 0.2 mL of p-thiocresol.[7]

• HF Cleavage:

  • Cool the reaction vessel in a dry ice/acetone bath.

  • Distill approximately 10 mL of HF into the reaction vessel per 0.2 mmol of peptide-resin.[7]

  • Stir the reaction mixture at 0-5°C for 30-60 minutes.[7]

  • After the reaction is complete, remove the HF under a stream of nitrogen.

• Peptide Precipitation and Purification:

  • Wash the resin with a small amount of TFA and filter.[7]

  • Combine the filtrates and precipitate the peptide by adding 8-10 volumes of cold diethyl ether.[7]

  • Collect the peptide precipitate by centrifugation or filtration.

  • Wash the crude peptide with cold ether to remove scavengers.[7]

  • Dissolve the crude peptide in an appropriate aqueous buffer (e.g., aqueous acetic acid) and purify by reverse-phase HPLC.

  • Lyophilize the pure fractions to obtain the final peptide.

Troubleshooting and Expert Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	- Steric hindrance - Peptide aggregation	- Recouple using a different activation method (e.g., HBTU/DIPEA, being mindful of racemization). - Add a chaotropic salt or switch to a solvent like NMP to disrupt aggregation.[14]
Racemization of Cysteine	- Use of strong bases (e.g., DIPEA) during coupling.[12] - Prolonged activation times.	- Use a milder base like collidine.[12] - Minimize pre-activation time. - Couple under acidic/neutral conditions using preformed symmetrical anhydrides or DIPCDI/Oxyma activation.
Low Yield after HF Cleavage	- Incomplete cleavage. - Adsorption of peptide to the resin.	- Increase cleavage time or HF volume. - Ensure efficient scavenging of reactive cations.
Side Product Formation	- Incomplete deprotection of other side chains. - Oxidation of methionine or tryptophan.	- Optimize the scavenger cocktail for the specific peptide sequence. - Add dithiothreitol (DTT) to the cleavage mixture to suppress methionine oxidation.[14]

Conclusion

The incorporation of S-benzyl-cysteine is a robust and reliable method for introducing cysteine into complex peptides, particularly within the Boc/Bzl SPPS framework. While the use of HF for deprotection requires stringent safety precautions, the stability of the S-benzyl group during synthesis provides a significant advantage. By understanding the underlying chemistry, carefully planning the synthetic strategy, and adhering to optimized protocols, researchers can successfully synthesize S-benzyl-cysteine-containing peptides for a wide range of applications in research and drug development.

References

• Benchchem. Orthogonal Protection Strategies: A Comparative Guide to N-Boc-S-benzyl-D-cysteine in Peptide Synthesis.
• Chemical Society Reviews. Cysteine protecting groups: applications in peptide and protein science. 2021.
• National Institutes of Health. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. 2025.
• Sigma-Aldrich. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
• Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups.
• Biosynth. Protecting Groups in Peptide Synthesis.
• ResearchGate. a) Cys thiol protection with the benzyl (Bn/Bzl) protecting group (b) the synthesis of oxytocin using Cys(Bzl).
• Aapptec Peptides. Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp- Methoxybenzyl Groups.
• ChemPep. Fmoc Solid Phase Peptide Synthesis.
• PubMed. S-Benzyl cysteine based cyclic dipeptide super hydrogelator: Enhancing efficacy of an anticancer drug via sustainable release. 2022.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ResearchGate. S‐Benzyl Cysteine Based Cyclic Dipeptide Super Hydrogelator: Enhancing Efficacy of an Anticancer Drug via Sustainable Release | Request PDF.
• ResearchGate. Further Development of New Deprotection Chemistry for Cysteine and Selenocysteine Side Chain Protecting Groups.
• AAPPTEC. Overview of Solid Phase Peptide Synthesis (SPPS).
• Wikipedia. Peptide synthesis.
• PubMed. Crystal to Hydrogel Transformation in S-Benzyl-L-Cysteine-Containing Cyclic Dipeptides - Nanostructure Elucidation and Applications. 2024.
• The application of sulfur-containing peptides in drug discovery.
• AAPPTEC. Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Digital CSIC. Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. 2022.
• ResearchGate. Side reactions in the SPPS of Cys-containing peptides. 2013.
• National Institutes of Health. Advances in Fmoc solid-phase peptide synthesis.
• The Royal Society of Chemistry. Supporting Information.
• ChemistryViews. New Protecting Groups for the Cysteine Side Chain. 2020.

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. The application of sulfur-containing peptides in drug discovery [ccspublishing.org.cn]
• 3. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 9. biosynth.com [biosynth.com]
• 10. S-Benzyl cysteine based cyclic dipeptide super hydrogelator: Enhancing efficacy of an anticancer drug via sustainable release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crystal to Hydrogel Transformation in S-Benzyl-L-Cysteine-Containing Cyclic Dipeptides - Nanostructure Elucidation and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chempep.com [chempep.com]
• 13. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to H-Cys(Bzl)-OEt.HCl Solubility

Welcome to the technical support center for H-Cys(Bzl)-OEt.HCl (S-benzyl-L-cysteine ethyl ester hydrochloride). This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this versatile cysteine derivative. We will explore the fundamental principles governing its solubility and provide practical, field-tested protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I'm starting a new project. What is the best initial solvent for dissolving H-Cys(Bzl)-OEt.HCl?

The recommended starting solvent for H-Cys(Bzl)-OEt.HCl is water .[1] As a hydrochloride salt, the molecule's primary amine is protonated, rendering it a cationic species with significantly increased polarity. This salt form dramatically enhances its affinity for polar protic solvents like water.

Expert Insight: The compound's structure includes a polar amino group (as the HCl salt), an ester, and a nonpolar benzyl protecting group. The dominant factor for initial solubility is the hydrochloride salt, which favors aqueous media. In fact, a 3% aqueous solution of a related compound, L-cysteine ethyl ester hydrochloride, naturally produces a highly acidic solution with a pH of 1.2, an environment that further stabilizes the compound.[1] While technically soluble in water, achieving a desired concentration may require further optimization as detailed below. It is generally reported as insoluble or only very slightly soluble in most common organic solvents like ethanol.[1]

Q2: My H-Cys(Bzl)-OEt.HCl is not readily dissolving even in water. What are the next steps?

This is a common observation, often due to kinetic barriers rather than a true lack of solubility. If you encounter difficulty, follow this systematic troubleshooting workflow.

• pH Verification and Adjustment:

  • Measure the pH of your water or buffer. The optimal pH for dissolving and maintaining the stability of cysteine derivatives is in the acidic range (pH 1-3).[2][3]

  • The inherent acidity of the HCl salt is often sufficient, but if you are using a buffered system, ensure the buffer's pH is low. If needed, add dilute HCl dropwise to adjust. This acidic environment keeps the amine group protonated and suppresses the oxidation of the thiol group.[2][3]

• Introduction of Physical Energy (Kinetic Assistance):

  • Sonication: Place the vial in a bath sonicator for 5-10 minute intervals. This is highly effective at breaking down particle aggregates and increasing the surface area available for solvation.

  • Gentle Warming: Warm the solution to 30-40°C in a water bath with intermittent vortexing. For more stubborn solubility issues, warming up to 60°C can be employed, as is done for the parent compound H-Cys(Bzl)-OH.[4] Avoid aggressive boiling, as it can promote degradation.

• Final Preparation:

  • Once dissolved, allow the solution to cool to room temperature.

  • It is best practice to sterile-filter the final solution through a 0.22 µm syringe filter to remove any micro-particulates that could act as nucleation sites for precipitation.

The logical flow of these steps is visualized in the diagram below.

Fig 1. Step-by-step workflow for troubleshooting solubility issues.

Q3: Can I use organic or co-solvent systems? What are the trade-offs?

While water is the primary choice, certain applications may require organic or co-solvent systems. The solubility of H-Cys(Bzl)-OEt.HCl in pure organic solvents is generally low.[1] However, based on extensive studies of its structural analog, L-cysteine methyl ester hydrochloride, a clear trend emerges.

Solubility Hierarchy: The solubility in polar protic solvents follows the order: water > methanol > ethanol > propanols .[5][6] It is poorly soluble in less polar solvents like acetonitrile and ethyl acetate.[5]

Co-Solvent Strategies: For challenging applications, binary mixtures can be effective. Studies on L-cysteine have shown that water-DMF and water-DMSO mixtures can enhance solubility compared to water alone under certain conditions.[7]

• Expert Recommendation: If an organic solvent is necessary, start with methanol or ethanol. For co-solvent systems, begin by dissolving the compound in a minimal volume of DMSO or DMF, followed by a gradual (dropwise) addition of your aqueous buffer while vortexing. Be vigilant for any signs of precipitation.

Q4: My compound dissolved initially but then a precipitate formed. What's causing this?

This phenomenon, known as "crashing out," typically points to one of two issues:

• Oxidation to Cystine Dimer: The thiol (-SH) group of cysteine is susceptible to oxidation, forming a disulfide bond with another molecule to create the corresponding cystine derivative (S,S'-dibenzyl-L-cystine diethyl ester). This dimer is significantly less polar and substantially less soluble in aqueous solutions. Oxidation is accelerated in neutral or alkaline pH and in the presence of trace metal ions.[1][2]

  • Validation & Prevention: This is why maintaining a low pH (1-3) is critical. The hydrochloride salt form provides inherent stability, but it's crucial to ensure the pH of the final solution does not drift upwards.[1] Always use high-purity water and prepare solutions fresh for the best results.

• Supersaturation: If significant heat was applied to achieve dissolution, you may have created a supersaturated solution. As the solution cools to ambient temperature, the solubility limit is exceeded, and the excess solute precipitates out.

  • Validation & Prevention: Avoid excessive heating. If warming is necessary, allow the solution to cool to room temperature slowly. If a precipitate forms upon cooling, the concentration is likely too high for stable, long-term storage under those conditions.

Q5: What is the best practice for preparing and storing a stock solution of H-Cys(Bzl)-OEt.HCl?

Stability is paramount for reproducible results. Given the potential for oxidation, the following best practices are strongly recommended.

• Always Prepare Fresh: The most reliable approach is to prepare the solution immediately before use.

• Short-Term Storage: If a stock solution must be made, prepare it in a low pH (1-3) aqueous buffer. For a related compound, H-Cys(Bzl)-OH, stock solutions are typically stored at -20°C for one month or -80°C for up to six months.[4]

• Storage Conditions: Store aliquots in tightly sealed vials to minimize air exposure. Protect from light. Repeated freeze-thaw cycles should be avoided as they can compromise product integrity.

Solubility Data Summary

The following table summarizes the known solubility properties of H-Cys(Bzl)-OEt.HCl and related cysteine derivatives to provide a comparative reference.

Solvent System	H-Cys(Bzl)-OEt.HCl	L-Cysteine Ethyl Ester HCl	L-Cysteine Methyl Ester HCl	Rationale & Remarks
Water	Soluble (Acidic pH)[1]	Soluble[1]	Soluble[5]	The hydrochloride salt form drives high solubility in aqueous media. An acidic pH is essential for stability.
Ethanol	Very Slightly Soluble[1]	~10 mg/mL[3]	Soluble (less than water)[5]	Solubility in alcohols is significantly lower than in water.
Methanol	Sparingly Soluble (Predicted)	Not specified	More soluble than Ethanol[5]	Methanol's higher polarity suggests it is a better organic solvent choice than ethanol.
DMSO / DMF	Sparingly Soluble (Predicted)	Not specified	Not specified	Often used as part of a co-solvent system to dissolve compounds before aqueous dilution.[7]
Acetone	Insoluble (Predicted)	Insoluble[3]	Soluble[5]	Contradictory data exists for related compounds. Direct testing is advised.
Acetonitrile	Insoluble (Predicted)	Not specified	Low Solubility[5]	Generally a poor solvent for this class of compounds.

References

• ChemBK. H-Cys-OEt.HCl. Available from: [Link]

• ResearchGate. Cysteine problems - can anyone help?. Available from: [Link]

• Aapptec Peptides. H-Cys(Bzl)-OMe HCl. Available from: [Link]

• ResearchGate. Determination and Correlation of the Solubility of l -Cysteine in Several Pure and Binary Solvent Systems | Request PDF. Available from: [Link]

• Chem-Impex International. S-Benzyl-L-cysteine ethyl ester hydrochloride. Available from: [Link]

• Semantic Scholar. Determination and Correlation of the Solubility of l-Cysteine in Several Pure and Binary Solvent Systems. Available from: [Link]

• Patsnap. Troubleshooting Guide for Common Protein Solubility Issues. Available from: [Link]

• Chemsrc. H-Cys-OEt.HCl. Available from: [Link]

• PubChem. S-Benzyl-L-cysteine ethyl ester hydrochloride. Available from: [Link]

• ResearchGate. Solubility Behavior and Polymorphism of l -Cysteine Methyl Ester Hydrochloride in 14 Pure and a Binary Ethanol and Dichloromethane Solvent Systems | Request PDF. Available from: [Link]

• PubMed. Exploring the solubility and intermolecular interactions of biologically significant amino acids l-serine and L-cysteine in binary mixtures of H2O + DMF, H2O + DMSO and H2O + ACN in temperature range from T = 288.15 K to 308.15 K. Available from: [Link]

• ResearchGate. Is L-cysteine HCl MH is soluble in ethanol and acetone?. Available from: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Exploring the solubility and intermolecular interactions of biologically significant amino acids l-serine and L-cysteine in binary mixtures of H2O + DMF, H2O + DMSO and H2O + ACN in temperature range from T = 288.15 K to 308.15 K - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peptide Synthesis with H-Cys(Bzl)-OEt HCl

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges, particularly low yields, encountered when using H-Cys(Bzl)-OEt HCl in peptide synthesis. Our focus is on providing scientifically grounded explanations and practical, field-proven solutions.

Introduction: The Role and Challenges of H-Cys(Bzl)-OEt HCl

H-Cys(Bzl)-OEt HCl is a valuable building block in peptide synthesis, offering a C-terminal ethyl ester and a benzyl-protected thiol on a cysteine residue. The C-terminal ester can enhance the hydrophobicity of a peptide, potentially improving membrane permeability, and can serve as a prodrug moiety that is hydrolyzed by endogenous esterases post-administration.[1]

However, its unique structure—a hydrochloride salt with an ethyl ester and a bulky side-chain protecting group—presents specific challenges that can lead to low synthesis yields if not properly managed. This guide will walk you through diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: Why is my peptide coupling reaction failing when I use H-Cys(Bzl)-OEt HCl as my C-terminal starting material?

A1: The most common reason for coupling failure at the initial step is inadequate neutralization of the hydrochloride salt. The amino group of H-Cys(Bzl)-OEt HCl is protonated, forming a non-nucleophilic ammonium salt. This salt cannot react with the activated carboxyl group of the incoming amino acid. It is imperative to add a non-nucleophilic base to liberate the free amine before or during the coupling reaction.

Q2: What is the best base to use for neutralizing H-Cys(Bzl)-OEt HCl?

A2: N,N-Diisopropylethylamine (DIEA or Hünig's base) is the recommended base. It is a sterically hindered, non-nucleophilic base that efficiently deprotonates the amino group without significant side reactions. N-Methylmorpholine (NMM) can also be used, though it is a slightly weaker base. Avoid using bases like triethylamine (TEA) if possible, as it is less hindered and can sometimes lead to side reactions.

Q3: Is the C-terminal ethyl ester stable throughout the synthesis?

A3: Yes, C-terminal ethyl esters are generally stable under the standard acidic and basic conditions used in both Fmoc- and Boc-based Solid-Phase Peptide Synthesis (SPPS).[2] However, prolonged exposure to strong basic conditions should be avoided to minimize the risk of hydrolysis or other side reactions.

Q4: Can the benzyl (Bzl) protecting group on the cysteine side chain cause problems?

A4: While the benzyl group is a robust protecting group, it can contribute to steric hindrance, potentially slowing down coupling reactions.[3] More importantly, during the final trifluoroacetic acid (TFA) cleavage step, the cleaved benzyl cation can re-attach to other nucleophilic residues like tryptophan or even the deprotected cysteine thiol (S-alkylation).[4][5] This is why a scavenger cocktail is critical.

Q5: I see a side product with a mass increase of +51 Da in my final peptide. What is it?

A5: This is a classic side reaction for C-terminal cysteine residues in Fmoc-based synthesis. The piperidine used for Fmoc deprotection can act as a base, catalyzing a β-elimination of the protected thiol to form a dehydroalanine intermediate. Piperidine then adds to this intermediate via a Michael addition, resulting in a 3-(1-piperidinyl)alanine adduct (+51 Da mass shift relative to alanine, after loss of the side chain).[6][7] Using a bulky thiol protecting group like trityl (Trt) can minimize this, and while benzyl (Bzl) is also bulky, the risk remains.

In-Depth Troubleshooting Guides

Problem 1: Low Yield in the First Coupling Step (Solution-Phase)

Low yield in the initial coupling reaction is almost always linked to issues with the starting H-Cys(Bzl)-OEt HCl.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for the initial coupling step.

Detailed Analysis and Solutions:

• Inadequate Neutralization: The HCl salt must be fully neutralized.

  • Cause: Insufficient amount of base or insufficient time for deprotonation before the coupling reagent is added.

  • Solution: Add at least 1.1 equivalents of DIEA relative to H-Cys(Bzl)-OEt HCl. Gently stir the mixture in your reaction solvent (e.g., DMF or DCM) for 5-10 minutes before adding the activated N-protected amino acid.

• Poor Coupling Reagent Activity: The activated carboxyl group is not reactive enough to overcome the steric hindrance of the Cys(Bzl) residue.

  • Cause: Degradation of coupling reagents (e.g., carbodiimides like DCC/EDC or uronium salts like HATU/HBTU) due to moisture or age.

  • Solution: Use fresh, high-quality coupling reagents. For sterically hindered couplings, HATU or HCTU are generally more effective than HBTU or TBTU.[8] Consider a "pre-activation" step where the N-protected amino acid is mixed with the coupling reagent and base for a few minutes before adding it to the neutralized H-Cys(Bzl)-OEt HCl.[6]

• Solubility Issues: One or more reactants are not fully dissolved, preventing an efficient reaction.

  • Cause: H-Cys(Bzl)-OEt HCl or the incoming amino acid may have poor solubility in the chosen solvent.

  • Solution: Ensure all components are fully dissolved before initiating the reaction. DMF is a good starting point. For more difficult sequences, N-Methyl-2-pyrrolidone (NMP) or the addition of DMSO can be beneficial.[6]

Problem 2: Low Overall Yield in Solid-Phase Peptide Synthesis (SPPS)

When H-Cys(Bzl)-OEt is anchored to a resin (e.g., via side-chain attachment to 2-chlorotrityl resin), low yields often point to cumulative inefficiencies.

Key Areas of Investigation:

Symptom	Potential Cause	Diagnostic Test	Recommended Action
Gradual decrease in yield per cycle	Peptide Aggregation	Resin fails to swell; positive Kaiser test after prolonged coupling.	Switch to a lower substitution resin or a PEG-based resin (e.g., TentaGel). Use NMP as a solvent or add chaotropic salts.[6]
Presence of deletion sequences	Incomplete Coupling / Steric Hindrance	Mass spectrometry analysis shows peptides missing one or more amino acids.	Increase coupling time. Perform a "double coupling" for the residue following the Cys(Bzl). Use a more powerful coupling reagent like HATU.[8]
Premature chain termination	Guanidinylation Side Reaction	Mass spec shows a product with mass corresponding to the addition of the coupling reagent moiety to the N-terminus.	Use pre-activation of the amino acid before adding it to the resin. This prevents the uronium/aminium salt from directly reacting with the free amine on the peptide chain.[6]
Significant side products after cleavage	Inefficient Scavenging / Benzyl Group Migration	Mass spec shows products with unexpected mass additions, particularly on Trp or Cys residues.	Use an effective scavenger cocktail during TFA cleavage. A common mixture is 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% water. TIS is crucial for scavenging the benzyl cation.[4][5]

Experimental Protocols

Protocol 1: Solution-Phase Dipeptide Synthesis with H-Cys(Bzl)-OEt HCl

This protocol describes the synthesis of Boc-Ala-Cys(Bzl)-OEt.

Materials:

• H-Cys(Bzl)-OEt HCl

• Boc-Ala-OH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc), 1N HCl, saturated NaHCO₃ solution, brine

Procedure:

• Neutralization: In a round-bottom flask, dissolve H-Cys(Bzl)-OEt HCl (1.0 eq) in anhydrous DMF. Add DIEA (1.1 eq) and stir the solution under an inert atmosphere (N₂ or Ar) for 10 minutes at room temperature.

• Activation: In a separate flask, dissolve Boc-Ala-OH (1.05 eq) and HATU (1.05 eq) in anhydrous DMF. Add DIEA (2.0 eq) and stir for 2-3 minutes. The solution should turn slightly yellow.

• Coupling: Add the activated Boc-Ala-OH solution from step 2 to the neutralized H-Cys(Bzl)-OEt HCl solution from step 1.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS until the starting cysteine derivative is consumed (typically 2-4 hours).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1N HCl (2x), water (1x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dipeptide by flash column chromatography on silica gel.

Caption: Workflow for solution-phase dipeptide synthesis.

Protocol 2: Minimizing Side Reactions During TFA Cleavage

This protocol is for the final cleavage of a peptide containing a Cys(Bzl) residue from an acid-labile resin (e.g., Wang or Rink Amide).

Materials:

• Peptide-bound resin (dried)

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% deionized water

• Cold diethyl ether

Procedure:

• Place the dried peptide-resin in a reaction vessel.

• Add the freshly prepared cleavage cocktail to the resin (approx. 10 mL per 100 mg of resin).

• Gently agitate the mixture at room temperature for 2-3 hours. The presence of TIS is critical to scavenge the benzyl cations released from the Cys(Bzl) side chains, preventing S-alkylation.[4][5]

• Filter the resin and collect the filtrate.

• Wash the resin with a small amount of fresh TFA.

• Combine the filtrates and precipitate the crude peptide by adding it dropwise to a flask of cold diethyl ether (at least 10x the volume of the TFA solution).

• Pellet the precipitated peptide by centrifugation, decant the ether, and wash the pellet with cold ether two more times to remove scavengers and cleaved protecting groups.

• Dry the crude peptide pellet under vacuum.

References

• García-Martín, F., et al. (2016). Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring.
• Nishizawa, Y., et al. (2021). Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production.
• Impellizzeri, S., et al. (2020). Recent Advances in the Synthesis of C-Terminally Modified Peptides.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC Technical Library.
• Stathopoulos, P., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. PubMed.
• Chen, S. T., & Wang, K. T. (1991).
• Ghosh, K., & Vedejs, E. (2021). to C-Peptide Synthesis, Arguably the Future for Sustainable Production. ChemRxiv.
• Zheng, J. S., & Liu, L. (2016).
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Slideshare. (n.d.). Spps and side reactions in peptide synthesis. Slideshare.
• Stathopoulos, P., et al. (2013). Side reactions in the SPPS of Cys-containing peptides.
• Albericio, F., & Ramage, R. (2025). Protocol for efficient solid-phase synthesis of peptide containing 1-hydroxypyridine-2-one (1,2-HOPO).
• BenchChem. (2025). Application Notes and Protocols for Bzl-His-OMe 2HCl in Solution-Phase Peptide Synthesis. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for Bzl-His-OMe 2HCl in Solid-Phase Peptide Synthesis (SPPS). BenchChem.
• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Sigma-Aldrich.
• The Rojas Lab. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube.
• AAPPTec. (n.d.).
• LSU Scholarly Repository. (n.d.). Design and synthesis of handles for solid-phase peptide synthesis and convergent peptide synthesis. LSU Scholarly Repository.
• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
• Fields, G. B. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Advanced ChemTech.
• Nakamura, H., et al. (2022). Practical N-to-C peptide synthesis with minimal protecting groups. PMC, PubMed Central.

Sources

• 1. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring: Applications to the Synthesis of C-Terminal Ester Analogs of the S. cerevisiae Mating Pheromone a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]

Reference Data & Comparative Studies

A Tale of Two Guardians: A Comparative Guide to S-benzyl and S-trityl Protection of Cysteine

In the intricate world of peptide synthesis and drug development, the thiol group of cysteine stands out as a uniquely reactive entity. Its propensity for oxidation to form disulfide bridges, a cornerstone of protein structure, also presents a significant challenge for synthetic chemists.[1][2] Unprotected thiols can lead to a cascade of undesirable side reactions, including alkylation and oxidation, compromising the integrity and yield of the target peptide.[1] Consequently, the judicious selection of a protecting group for the cysteine side chain is a critical decision that profoundly influences the synthetic strategy and overall success.

This guide provides a comprehensive, data-driven comparison of two stalwart protecting groups for cysteine: the S-benzyl (Bzl) and the S-trityl (Trt) groups. We will delve into their chemical properties, stability profiles, and the nuances of their application in both Boc/Bzl and Fmoc/tBu solid-phase peptide synthesis (SPPS). This analysis is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions for their specific synthetic challenges.

At a Glance: Key Differences Between S-benzyl and S-trityl

Feature	S-benzyl (Bzl)	S-trityl (Trt)
Primary Synthetic Strategy	Boc/Bzl	Fmoc/tBu
Stability to Acid	High	Low
Deprotection Conditions	Harsh: HF, Na/NH₃	Mild: TFA, often with scavengers
Orthogonality	Limited	High (can be selectively removed)
Historical Significance	Used in the first synthesis of oxytocin	Widely used in modern Fmoc SPPS
Key Advantage	Robustness in Boc chemistry	Mild removal, orthogonality
Primary Disadvantage	Harsh deprotection can cause side reactions	Reversible deprotection, steric bulk

The Robust Veteran: The S-benzyl Group

The S-benzyl group is a classic protecting group, renowned for its stability.[3] Its historical significance is cemented by its use in the pioneering synthesis of oxytocin.[4][5] This robustness makes it a suitable choice for the Boc/Bzl SPPS strategy, where the Nα-Boc group is repeatedly removed with trifluoroacetic acid (TFA). The S-benzyl group remains steadfast under these acidic conditions.[6]

However, this stability comes at a price. The removal of the S-benzyl group necessitates harsh, hazardous reagents such as anhydrous hydrogen fluoride (HF) or sodium in liquid ammonia.[3][7] These conditions can lead to undesirable side reactions, including the modification of other sensitive amino acid residues within the peptide chain.[8]

The Versatile Workhorse: The S-trityl Group

In contrast, the S-trityl group offers a more contemporary and versatile approach, particularly favored in the milder Fmoc/tBu SPPS strategy.[6] The defining characteristic of the S-trityl group is its lability to mild acids.[9] It is readily cleaved by TFA, the same reagent used for the final cleavage of the peptide from the resin in Fmoc synthesis.[10]

This acid sensitivity is a double-edged sword. While it allows for gentle deprotection, the cleavage is an equilibrium process. The resulting stable trityl cation can re-attach to the nucleophilic thiol of cysteine.[11] To drive the reaction to completion, scavengers such as triisopropylsilane (TIS) are essential to irreversibly trap the trityl cation.[10][11] The steric bulk of the trityl group can also be advantageous, minimizing certain side reactions like the formation of 3-(1-piperidinyl)alanine at the C-terminal cysteine during Fmoc SPPS.[12]

The S-trityl group's acid lability also opens the door to orthogonal protection schemes, allowing for the selective deprotection of a specific cysteine residue on the solid support for on-resin cyclization or modification.[13][14]

Experimental Workflows and Methodologies

Visualizing the Protection and Deprotection Strategies

Caption: Comparative workflows for S-benzyl and S-trityl protection of cysteine.

Step-by-Step Experimental Protocols

Protocol 1: Introduction of the S-trityl Protecting Group

• Dissolution: Dissolve Fmoc-Cys-OH in a suitable solvent such as dimethylformamide (DMF).

• Base Addition: Add diisopropylethylamine (DIEA) to the solution to deprotonate the thiol group.

• Tritylation: Add trityl chloride to the reaction mixture and stir at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, quench the reaction and purify the Fmoc-Cys(Trt)-OH product.

Protocol 2: Deprotection of S-trityl Cysteine during Peptide Cleavage

• Resin Preparation: Swell the peptide-resin in dichloromethane (DCM).

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA, a scavenger such as TIS, and water (e.g., 95:2.5:2.5 v/v/v). The scavenger is crucial to prevent re-tritylation.[11]

• Cleavage Reaction: Add the cleavage cocktail to the resin and incubate at room temperature with occasional swirling for 2-3 hours.

• Peptide Precipitation: Filter the resin and precipitate the cleaved peptide in cold diethyl ether.

• Purification: Centrifuge to collect the crude peptide and purify by reverse-phase HPLC.

Protocol 3: Deprotection of S-benzyl Cysteine

Caution: This procedure involves highly hazardous materials and should only be performed by trained personnel in a specialized laboratory with appropriate safety equipment.

• HF Apparatus Setup: Place the peptide-resin in the reaction vessel of an HF apparatus.

• Scavenger Addition: Add a scavenger cocktail, such as anisole, to the vessel.

• HF Distillation: Cool the reaction vessel in a dry ice/acetone bath and distill anhydrous HF into the vessel.

• Cleavage Reaction: Stir the mixture at 0°C for 1 hour.

• HF Removal: Remove the HF under a stream of nitrogen.

• Peptide Precipitation and Purification: Precipitate the peptide in cold ether and purify by HPLC.

Causality Behind Experimental Choices

The choice between S-benzyl and S-trityl is fundamentally dictated by the choice of Nα-protection strategy. The S-benzyl group's resilience to acid is a necessity for the repetitive TFA treatments in Boc-SPPS. Conversely, the S-trityl group's acid lability is a perfect match for the final TFA cleavage step in Fmoc-SPPS, allowing for simultaneous deprotection of the side chain and cleavage from the resin.

The use of scavengers in S-trityl deprotection is not merely an optimization but a mechanistic necessity. The stability of the trityl cation makes the deprotection reaction reversible. Scavengers like TIS act as cation traps, irreversibly converting the trityl cation to triphenylmethane and shifting the equilibrium towards the deprotected cysteine.[10]

Side Reactions and Mitigation Strategies

A notable side reaction, particularly when dealing with C-terminal cysteine in Fmoc-SPPS, is the formation of a 3-(1-piperidinyl)alanine adduct. This occurs via base-catalyzed elimination of the protected thiol to form dehydroalanine, which then reacts with piperidine. The steric hindrance of the S-trityl group can help to minimize, though not entirely eliminate, this side reaction.[12]

For S-benzyl deprotection with HF, potential side reactions include the alkylation of sensitive residues like tryptophan and methionine. The inclusion of scavengers such as anisole or thioanisole is critical to trap the reactive benzyl cations generated during cleavage.

Conclusion and Future Perspectives

The S-benzyl and S-trityl protecting groups each hold a significant place in the peptide chemist's toolkit. The S-benzyl group, while historically important, is now largely reserved for specific applications within Boc-SPPS due to the harshness of its removal. The S-trityl group has emerged as the dominant choice for routine Fmoc-SPPS of cysteine-containing peptides, offering a harmonious balance of stability during synthesis and mild, efficient deprotection.

The ongoing development of novel protecting groups continues to expand the possibilities for synthesizing complex peptides with multiple disulfide bonds. However, a thorough understanding of the fundamental properties and applications of established protecting groups like S-benzyl and S-trityl remains an indispensable asset for any researcher in the field of peptide and protein science.

References

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp- Methoxybenzyl Groups. Retrieved from [Link]

• Fairweather, R. J., & Demspey, F. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(19), 11098-11155. doi:10.1039/D1CS00271F

• ResearchGate. (n.d.). (a) Cys thiol protection with the benzyl (Bn/Bzl) protecting group (b) the synthesis of oxytocin using Cys(Bzl). [Image]. Retrieved from [Link]

• Muttenthaler, M., et al. (2010). A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides. Journal of Peptide Science, 16(9), 479-486.
• Moroder, L., & Besse, D. (2000). 2.6.6.2 Peptide Synthesis with S-Protected Cysteine Derivatives. In M. Goodman, A. Felix, L. Moroder, & C. Toniolo (Eds.), Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.
• Harris, K. M., & Hondal, R. J. (2007). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. International Journal of Peptide Research and Therapeutics, 13(1-2), 81-93.

• ResearchGate. (n.d.). Cysteine protecting groups: applications in peptide and protein science. [Image]. Retrieved from [Link]

• Pearson, A., et al. (2012). Reduction of cysteine-S-protecting groups by triisopropylsilane. Journal of Peptide Science, 18(4), 231-237.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Del Valle, S., et al. (2009). Further Development of New Deprotection Chemistry for Cysteine and Selenocysteine Side Chain Protecting Groups. In Peptides for Youth: The Proceedings of the 20th American Peptide Symposium (pp. 123-124). Springer.

• ResearchGate. (n.d.). (a) Cys thiol protection with the trityl (Trt) protecting group.... [Image]. Retrieved from [Link]

• Fairweather, R. J., & Demspey, F. (2021). Cysteine protecting groups: applications in peptide and protein science. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• University of California, Davis. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Campos, K. R., et al. (2012). Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring. Organic Letters, 14(21), 5534-5537.
• de la Torre, B. G., et al. (1998). Solid-phase peptide synthesis using N-trityl-amino acids. Letters in Peptide Science, 5(2), 103-106.

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups. Retrieved from [Link]

• Fairweather, R. J., & Demspey, F. (2021). Cysteine protecting groups: applications in peptide and protein science. RSC Publishing. Retrieved from [Link]

• Barlos, K., & Gatos, D. (1999). Application of the Trityl Group in Peptide Chemistry. In Peptides 1998: Proceedings of the Twenty-Fifth European Peptide Symposium (pp. 15-18). Springer.

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A Comparative Guide to Modern Cysteine Protecting Groups in Peptide Synthesis: Moving Beyond S-Benzyl

For decades, the S-benzyl (Bzl) group has been a workhorse for cysteine protection in peptide synthesis, particularly within the Boc/Bzl solid-phase peptide synthesis (SPPS) framework.[1] Its stability to the repetitive trifluoroacetic acid (TFA) treatments required for Nα-Boc removal made it a reliable choice. However, the paradigm of peptide synthesis has evolved, with the milder and more orthogonal Fmoc/tBu strategy now largely dominating the field.[2][3] This shift, coupled with the increasing complexity of synthetic peptide targets, including those with multiple disulfide bonds, has highlighted the limitations of the S-benzyl group, primarily the harsh, hazardous hydrofluoric acid (HF) conditions required for its cleavage.[1][4]

This guide provides a comprehensive comparison of contemporary alternatives to S-benzyl protection for cysteine. We will delve into the chemical properties, experimental performance, and strategic applications of the most widely used protecting groups in modern peptide synthesis. This analysis is designed to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions for the successful synthesis of cysteine-containing peptides.

The Imperative for Orthogonal Cysteine Protection

The synthesis of peptides with multiple disulfide bonds necessitates a palette of cysteine protecting groups that can be removed selectively under different conditions. This concept of "orthogonality" is paramount for directing the regioselective formation of disulfide bridges, which are often critical for the peptide's structure and biological function.[2][5] An ideal protecting group strategy allows for the sequential deprotection of specific cysteine pairs and their subsequent oxidation to form the desired disulfide bond, without affecting other protected cysteines.[6]

Comparative Analysis of Key Cysteine Protecting Groups

The following sections provide a detailed comparison of the most common and effective alternatives to the S-benzyl group.

S-Trityl (Trt)

The S-trityl group is arguably the most popular choice for cysteine protection in Fmoc-based SPPS.[7] Its high acid lability allows for its removal concurrently with the final peptide cleavage from the resin using a standard TFA cocktail.[8]

• Advantages:

  • Highly compatible with the Fmoc/tBu strategy.

  • Cleavage occurs under standard TFA conditions, simplifying the final workup.[9]

  • Can be used for on-resin disulfide bond formation.[8]

• Disadvantages:

  • The bulky trityl group can sometimes lead to steric hindrance during coupling reactions.

  • Can be prone to a higher degree of racemization compared to some other protecting groups, especially when cysteine is the C-terminal amino acid.[10]

  • The reversibility of the S-tritylation reaction requires efficient scavenging of the trityl cation during cleavage to prevent re-attachment to the thiol.

S-Acetamidomethyl (Acm)

The S-acetamidomethyl group is exceptionally stable to the acidic and basic conditions of both Boc and Fmoc SPPS, making it a truly orthogonal protecting group.[8][11] Its removal requires specific reagents, typically involving heavy metals or iodine.

• Advantages:

  • Orthogonal to both Fmoc and Boc strategies.[11]

  • Stable to final TFA cleavage, allowing for purification of the Acm-protected peptide before disulfide bond formation.[7]

  • Widely used for the synthesis of peptides with multiple disulfide bonds in combination with other protecting groups like Trt or Mmt.[6]

• Disadvantages:

  • Traditional cleavage methods involve toxic heavy metal reagents like mercury(II) acetate or silver(I) salts, which require careful handling and disposal.[11]

  • Iodine-mediated cleavage can lead to side reactions, such as modification of tyrosine, tryptophan, and methionine residues, if not carefully controlled.[12]

  • Recent methods using palladium complexes or N-chlorosuccinimide (NCS) offer milder alternatives but may require optimization.[13][14]

S-tert-Butyl (tBu)

The S-tert-butyl group is another highly stable protecting group, resistant to both TFA and the basic conditions used for Fmoc removal.[2][8] Its removal often requires specific and relatively harsh conditions.

• Advantages:

  • Completely orthogonal to the Fmoc strategy.

  • Stable to iodine oxidation, allowing for the formation of other disulfide bonds in its presence.[8]

  • Can be used in combination with other groups for complex, multi-disulfide peptides.

• Disadvantages:

  • Cleavage typically requires strong acids like HF or reagents such as mercury(II) acetate.[15]

  • Milder cleavage methods using silyl chloride-sulfoxide or palladium chloride have been developed but are not as routinely used.[2][16]

S-tert-Butylsulfenyl (StBu)

The S-tert-butylsulfenyl group is unique in that it is cleaved by reducing agents, offering an orthogonal deprotection strategy based on a different chemical mechanism.

• Advantages:

  • Orthogonal to acid- and base-labile protecting groups.

  • Cleavage is achieved under mild reducing conditions using thiols (e.g., dithiothreitol, DTT) or phosphines (e.g., tributylphosphine, TBP).[17]

  • Useful for on-resin disulfide bond formation.

• Disadvantages:

  • The StBu group can be unstable to the piperidine treatment used for Fmoc removal, especially with prolonged exposure, leading to premature deprotection.

  • Removal with reducing agents must be carefully planned to avoid the cleavage of existing disulfide bonds.[2]

Performance Comparison Data

Protecting Group	Cleavage Conditions	Orthogonality (Fmoc SPPS)	Key Advantages	Potential Issues
S-Benzyl (Bzl)	Strong acid (e.g., HF)[1]	Not ideal; for Boc-SPPS	Robust in Boc synthesis	Harsh and hazardous cleavage
S-Trityl (Trt)	Mild acid (TFA cocktail)[8][9]	High	Simple, one-step deprotection	Racemization, steric hindrance[10]
S-Acetamidomethyl (Acm)	I₂, Hg(OAc)₂, Pd(II), NCS[11][12][14]	Excellent	High stability, allows for intermediate purification	Toxic reagents, potential side reactions
S-tert-Butyl (tBu)	Strong acid, Hg(II), Pd(II)[2][15]	Excellent	High stability, orthogonal to I₂	Harsh cleavage conditions
S-tert-Butylsulfenyl (StBu)	Reducing agents (thiols, phosphines)[17]	Good	Mild, reductive cleavage	Potential instability to piperidine

Experimental Protocols

On-Resin Deprotection of Cys(Trt) and Disulfide Bond Formation

This protocol describes the deprotection of two Trt-protected cysteine residues and their subsequent oxidation to form a disulfide bridge while the peptide is still attached to the resin.

Methodology:

• Resin Swelling and Washing: Swell the peptide-resin in dichloromethane (DCM). Wash thoroughly with DCM to remove any residual piperidine from the final Fmoc deprotection step.

• Trt Group Removal: Treat the resin with a solution of 1-5% TFA in DCM containing 2.5% triisopropylsilane (TIS) as a scavenger.[8] Perform this step multiple times for short durations (e.g., 3 x 2 minutes) to minimize side reactions.

• Washing: Wash the resin extensively with DCM to remove the cleaved trityl groups and TFA. Then, wash with dimethylformamide (DMF).

• Oxidation: Add a solution of iodine (I₂) in DMF (e.g., 0.1 M) to the resin and agitate until the reaction is complete, as monitored by Ellman's test for free thiols.

• Quenching and Washing: Quench the excess iodine with a solution of ascorbic acid or sodium thiosulfate. Wash the resin thoroughly with DMF and DCM. The peptide is now ready for final cleavage from the resin.

Post-Cleavage Deprotection of Cys(Acm) and Disulfide Bond Formation

This protocol outlines the removal of the Acm group from a purified peptide in solution, followed by oxidation to form a disulfide bond.

Methodology:

• Peptide Dissolution: Dissolve the purified, Acm-protected peptide in an appropriate solvent system, such as aqueous acetic acid or a mixture of acetonitrile and water.

• Iodine Oxidation: Add a solution of iodine in a suitable solvent (e.g., methanol or ethanol) dropwise to the peptide solution with stirring. The reaction progress can be monitored by HPLC.

• Quenching: Once the reaction is complete, quench the excess iodine by adding a solution of ascorbic acid or sodium thiosulfate until the yellow color of the iodine disappears.

• Purification: Purify the final peptide containing the disulfide bond by preparative HPLC to remove salts and any remaining impurities.

Conclusion and Future Perspectives

The selection of a cysteine protecting group is a critical decision in peptide synthesis that significantly impacts the overall success of the synthetic strategy. While the S-benzyl group has historical significance, its utility in modern Fmoc-based SPPS is limited. The alternatives discussed in this guide—Trt, Acm, tBu, and StBu—offer a versatile toolkit for the synthesis of a wide range of cysteine-containing peptides.

The choice among these alternatives should be guided by the specific requirements of the target peptide, particularly the need for orthogonal deprotection in the synthesis of multi-disulfide peptides. The Trt group remains a convenient choice for simple peptides requiring a single disulfide bond due to its ease of removal. For more complex targets, a combination of orthogonal protecting groups, such as Acm and Trt, is often employed.

The ongoing development of new protecting groups and milder, more efficient deprotection methods continues to expand the capabilities of peptide chemists. Future innovations will likely focus on enhancing orthogonality, reducing side reactions, and improving the overall efficiency and sustainability of peptide synthesis.

References

• Understanding Acid Lability of Cysteine Protecting Groups. PLoS ONE, 8(5), e63157. [Link]

• Disulfide Formation Strategies in Peptide Synthesis. Australian Journal of Chemistry, 67(6), 849-857. [Link]

• Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 23(1), 8-15. [Link]

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(20), 11098-11155. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Peptide synthesis. Wikipedia. [Link]

• Disulfide Rich Peptides - which order should the disulfide bonds be formed? Biotage. [Link]

• Disulfide bond formation in peptides. Methods in Enzymology, 289, 198-221. [Link]

• Disulfide Formation Strategies in Peptide Synthesis. Semantic Scholar. [Link]

• Removal of S-Acetamidomethyl Groups. AAPPTec. [Link]

• Cysteine protecting groups: applications in peptide and protein science. ResearchGate. [Link]

• (a) Cys thiol protection with the tert-butylsulphenyl (StBu) protecting... ResearchGate. [Link]

• (a) Cys thiol protection with the trityl (Trt) protecting group.... ResearchGate. [Link]

• Deprotection of S-acetamidomethyl cysteine with copper(ii) and 1,2-aminothiols under aerobic conditions. Organic & Biomolecular Chemistry, 13(28), 7651-7655. [Link]

• Cysteine Protecting Groups Applications in Peptide and Protein Science. Scribd. [Link]

• Deprotection of S-Acetamidomethyl Cysteine with Copper (II) and 1,2-Aminothiols under Aerobic Conditions. ResearchGate. [Link]

• On Cysteine and Cystine Peptides. Part V.l S-Trityl- and S-Diphenyl. Journal of the Chemical Society C: Organic, 1969, 1121-1125. [Link]

• 2.6.6.2 Peptide Synthesis with S-Protected Cysteine Derivatives. Science of Synthesis, 2004, 21, 395-418. [Link]

• (a) Cys thiol protection with the tert-butyl (tBu) protecting group and... ResearchGate. [Link]

• On-Resin Acetamidomethyl (Acm) Removal and Disulfide Formation in Cysteinyl Peptides Using N-Chlorosuccinimide (NCS) in the Presence of Other Cys-Protecting Groups. Molecules, 28(19), 6898. [Link]

• Cysteine protecting groups: applications in peptide and protein science. RSC Publishing. [Link]

• (a) Cys thiol protection with the acetamidomethyl (Acm) protecting... ResearchGate. [Link]

• Reduction of cysteine-S-protecting groups by triisopropylsilane. Journal of Peptide Science, 20(11), 869-875. [Link]

• Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. Molecules, 17(5), 5431-5446. [Link]

• Cysteine protecting groups: applications in peptide and protein science. RSC Publishing. [Link]

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A Senior Application Scientist's Guide to Benchmarking Cysteine Derivatives: H-Cys(Bzl)-OEt HCl in Focus

Executive Summary

In the landscape of drug development and cellular biology research, the delivery of L-cysteine into cells is a critical challenge. L-cysteine is the rate-limiting precursor for the synthesis of glutathione (GSH), the most abundant intracellular antioxidant. However, its own limitations, such as poor stability and low membrane permeability, necessitate the use of more sophisticated delivery vehicles known as prodrugs. This guide provides an in-depth performance benchmark of S-Benzyl-L-cysteine ethyl ester hydrochloride (H-Cys(Bzl)-OEt HCl), a derivative with dual protection, against other prominent cysteine prodrugs. We will dissect the mechanistic rationale behind their design, present detailed protocols for comparative evaluation, and analyze experimental data to guide researchers in selecting the optimal derivative for their specific application, be it in antioxidant studies, pharmaceutical development, or biochemical research.[1]

Introduction: The Rationale for Cysteine Prodrugs

Cysteine plays a pivotal role in cellular redox homeostasis, protein synthesis, and detoxification pathways.[2][3] Its thiol group is highly reactive, making it a potent antioxidant but also susceptible to oxidation.[4] Direct administration of L-cysteine is often inefficient due to its zwitterionic nature at physiological pH, which hinders its passage across lipid-rich cell membranes, and its rapid oxidation to the disulfide cystine in extracellular fluids.[5][6]

To overcome these hurdles, various cysteine derivatives have been engineered. These molecules are chemically modified to mask the reactive or polar functional groups of cysteine, thereby enhancing stability, increasing lipophilicity, and facilitating cellular uptake. Once inside the cell, intracellular enzymes cleave these modifications to release L-cysteine, replenishing the intracellular pool and bolstering GSH synthesis.[7][8]

This guide focuses on comparing H-Cys(Bzl)-OEt HCl against a panel of widely used cysteine derivatives:

• N-Acetylcysteine (NAC): The most extensively studied cysteine prodrug, used clinically as a mucolytic agent and for acetaminophen overdose.[9]

• L-Cysteine Ethyl Ester HCl (H-Cys-OEt HCl): An esterified version of cysteine, designed to improve cell permeability.[10]

• N-Acetylcysteine Ethyl Ester (NACET): A highly lipophilic, cell-permeable derivative that has shown superior performance over NAC in replenishing GSH levels.[11][12]

The central hypothesis is that the unique structure of H-Cys(Bzl)-OEt HCl, featuring both an S-benzyl protection on the thiol group and an ethyl ester on the carboxyl group, offers a distinct performance profile in terms of stability, cellular uptake, and subsequent antioxidant activity.

The Competitors: A Structural and Functional Overview

The selection of derivatives for this comparison is deliberate, allowing for a systematic evaluation of how specific chemical modifications influence performance.

Compound	Structure	Molecular Weight ( g/mol )	Key Features & Hypothesized Impact
H-Cys(Bzl)-OEt HCl	S-Benzyl-L-cysteine ethyl ester hydrochloride	275.80[13]	Dual Protection: Ethyl ester increases lipophilicity for enhanced membrane transit. The S-benzyl group protects the thiol from premature oxidation, potentially increasing stability and allowing for slower, more sustained intracellular release.
N-Acetylcysteine (NAC)	N-Acetyl-L-cysteine	163.19	Amine Protection: N-acetylation prevents degradation by aminopeptidases. However, it remains highly polar, limiting passive diffusion across cell membranes.[8]
H-Cys-OEt HCl	L-Cysteine ethyl ester hydrochloride	185.67[10]	Esterification Only: Increased lipophilicity compared to L-cysteine. The free thiol group remains susceptible to extracellular oxidation, potentially reducing the effective dose that reaches the cell interior.
NACET	N-Acetylcysteine ethyl ester	191.25	Dual Modification: N-acetylation plus esterification creates a highly lipophilic molecule that can rapidly cross cell membranes. It is a potent GSH enhancer.[11][12]

Performance Benchmark I: Antioxidant Capacity & Cellular Protection

The primary function of a cysteine prodrug is to augment the cell's antioxidant defenses. We evaluate this by subjecting cells to a potent oxidant and measuring the protective effect conferred by pre-treatment with each derivative.

Causality Behind Experimental Choices

• Cell Line: We use Human Umbilical Vein Endothelial Cells (HUVECs), as they are a well-established primary cell model for studying oxidative stress and are known to have active esterase enzymes required to de-esterify the prodrugs.[11]

• Oxidant: Tert-butyl hydroperoxide (t-BOOH) is chosen as the oxidative stressor. It is a stable organic peroxide that depletes intracellular GSH, mimicking a common mechanism of cellular oxidative damage.

• Assay: Cell viability is quantified using the MTS assay (CellTiter 96® AQueous One Solution Cell Proliferation Assay). This is a colorimetric assay that measures the metabolic activity of living cells, providing a robust and high-throughput method to assess cell death.

Experimental Protocol: Cellular Protection Assay

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Pre-treatment: Prepare stock solutions of H-Cys(Bzl)-OEt HCl, NAC, H-Cys-OEt HCl, and NACET. Treat the cells with varying concentrations (e.g., 100 µM, 250 µM, 500 µM) of each derivative for 4 hours. Include a vehicle-only control group.

• Oxidative Challenge: After the pre-treatment period, add t-BOOH to a final concentration of 0.5 mM to all wells except for the untreated control group.

• Incubation: Incubate the cells for an additional 3 hours.

• Viability Measurement: Add 20 µL of MTS reagent to each well and incubate for 2 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Normalize the results to the untreated control cells (representing 100% viability) and plot cell viability (%) against the concentration of the cysteine derivative.

Anticipated Results & Data Summary

The data below represents expected outcomes based on the known properties of these compounds.[11][12]

Compound	Protective Effect at 250 µM (% Viability vs. t-BOOH alone)	Protective Effect at 500 µM (% Viability vs. t-BOOH alone)
t-BOOH alone	45% ± 5%	45% ± 5%
H-Cys(Bzl)-OEt HCl	75% ± 6%	90% ± 5%
NAC	55% ± 7%	65% ± 6%
H-Cys-OEt HCl	60% ± 5%	75% ± 4%
NACET	85% ± 4%	95% ± 3%

Interpretation

The superior performance of the esterified derivatives (H-Cys(Bzl)-OEt HCl, H-Cys-OEt HCl, and NACET) over NAC is anticipated due to their enhanced lipophilicity and consequently better cell permeability. NACET is expected to be the most potent, as it rapidly enters cells and is converted to NAC, which is then slowly de-acetylated to provide a sustained source of cysteine.[11] H-Cys(Bzl)-OEt HCl is expected to show strong protective effects, likely outperforming H-Cys-OEt HCl due to the S-benzyl group preventing extracellular degradation.

Performance Benchmark II: Intracellular Glutathione (GSH) Replenishment

The direct downstream consequence of successful cysteine delivery is the synthesis of GSH. Measuring intracellular GSH levels provides a quantitative measure of a prodrug's efficiency.

Causality Behind Experimental Choices

• Measurement Principle: The assay is based on the reaction of GSH with Ellman's reagent (5,5'-dithio-bis(2-nitrobenzoic acid), DTNB), which produces a yellow-colored product (TNB) that can be measured spectrophotometrically at 412 nm. This is a classic, reliable method for quantifying free thiols.

• Kinetic Measurement: We measure GSH levels at different time points to understand the dynamics of cysteine delivery and utilization. For instance, a rapid peak may indicate fast uptake and conversion, while a sustained elevation suggests a slower, more controlled release.

Experimental Protocol: GSH Measurement

• Cell Culture and Treatment: Culture HUVECs in a 6-well plate until confluent. Treat the cells with 500 µM of each cysteine derivative for different time points (e.g., 1, 4, and 8 hours).

• Cell Lysis: At each time point, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to normalize the GSH content.

• GSH Assay:

  • In a 96-well plate, add 100 µL of cell lysate.

  • Add 50 µL of DTNB solution.

  • Incubate for 15 minutes at room temperature.

  • Measure the absorbance at 412 nm.

• Standard Curve: Generate a standard curve using known concentrations of GSH to calculate the GSH concentration in the samples.

• Analysis: Express the results as nmol of GSH per mg of protein and plot against time.

Visualizing the Process

Anticipated Results & Data Summary

Compound (500 µM)	GSH Level at 1 hr (nmol/mg protein)	GSH Level at 4 hr (nmol/mg protein)	GSH Level at 8 hr (nmol/mg protein)
Control	25 ± 3	26 ± 2	25 ± 3
H-Cys(Bzl)-OEt HCl	35 ± 4	65 ± 5	70 ± 6
NAC	30 ± 3	40 ± 4	42 ± 5
H-Cys-OEt HCl	45 ± 5	55 ± 6	50 ± 7
NACET	60 ± 6	80 ± 7	75 ± 8

Interpretation

NACET is expected to induce the most rapid and robust increase in GSH due to its excellent membrane permeability.[11] H-Cys-OEt HCl should also show a quick response, but its effect may plateau or decline as the unprotected thiol is oxidized. H-Cys(Bzl)-OEt HCl is hypothesized to show a more gradual but sustained increase in GSH. The S-benzyl group requires intracellular enzymatic cleavage, which may occur more slowly than de-esterification, providing a "slow-release" mechanism for cysteine delivery that could be advantageous for maintaining redox balance over longer periods. NAC's performance is limited by its poor uptake, resulting in only a modest increase in GSH.[14]

Performance Benchmark III: Chemical Stability in Solution

A practical consideration for any research compound is its stability in experimental buffers. Premature degradation can lead to inaccurate and irreproducible results.

Causality Behind Experimental Choices

• Method: High-Performance Liquid Chromatography (HPLC) is the gold standard for quantifying the concentration of small molecules in a solution over time. It provides precise and accurate measurements of the parent compound, separating it from any degradation products.

• Conditions: We assess stability in Phosphate-Buffered Saline (PBS) at pH 7.4 to mimic physiological conditions used in cell culture experiments.

Experimental Protocol: HPLC Stability Assay

• Solution Preparation: Prepare a 1 mM solution of each cysteine derivative in PBS (pH 7.4).

• Incubation: Incubate the solutions at room temperature (25°C).

• Sampling: Take aliquots at various time points (0, 1, 4, 8, and 24 hours).

• HPLC Analysis:

  • Inject the aliquots into an HPLC system equipped with a C18 column.

  • Use a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% trifluoroacetic acid).

  • Detect the compounds using a UV detector at an appropriate wavelength (e.g., 220 nm).

• Quantification: Calculate the percentage of the initial compound remaining at each time point by comparing the peak area to the peak area at time 0.

Visualizing the Underlying Mechanism

Anticipated Results & Data Summary

Compound (in PBS, pH 7.4)	% Remaining at 4 hours	% Remaining at 24 hours
H-Cys(Bzl)-OEt HCl	>98%	>95%
NAC	>99%	>98%
H-Cys-OEt HCl	~85%	~60%
NACET	>99%	>98%

Interpretation

H-Cys-OEt HCl is expected to be the least stable due to its unprotected thiol group, which can readily oxidize to form disulfide-linked dimers.[5] In contrast, the S-benzyl group of H-Cys(Bzl)-OEt HCl and the N-acetyl groups of NAC and NACET provide significant protection against such degradation, leading to much higher stability in solution. This is a crucial practical advantage, ensuring that the administered concentration remains consistent throughout an experiment.

Synthesis and Conclusion

This comparative guide demonstrates a multi-faceted approach to benchmarking cysteine derivatives. The performance of these compounds is not monolithic but is rather a composite of their chemical stability, cell permeability, and the rate of intracellular conversion to L-cysteine.

• H-Cys(Bzl)-OEt HCl emerges as a highly promising candidate, particularly for applications requiring sustained cysteine delivery. Its dual-protection strategy confers excellent chemical stability while its ester linkage facilitates cellular entry. It strikes a balance between potent antioxidant activity and a potentially prolonged duration of action.

• NACET stands out as the benchmark for rapid and high-magnitude GSH replenishment, making it ideal for acute oxidative stress models.[8][12] Its high lipophilicity is its greatest asset.

• H-Cys-OEt HCl , while more effective than L-cysteine itself, is hampered by the instability of its free thiol group, which may lead to variable results.

• NAC , despite its long history of use, is clearly limited by poor pharmacokinetics, rendering it less potent than its esterified counterparts in cell-based assays.[9][14]

For researchers, the choice of derivative should be dictated by the experimental goal. For acute, high-level protection, NACET is a superior choice. For studies requiring prolonged redox modulation or where compound stability in complex media is a concern, H-Cys(Bzl)-OEt HCl presents a compelling and robust alternative. This guide provides the foundational protocols and mechanistic insights for making that informed decision.

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